Technical Documentation Center

6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
  • CAS: 846556-45-4

Core Science & Biosynthesis

Foundational

6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde CAS number and safety data

Technical Whitepaper: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Executive Summary 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS 846556-45-4) is a privileged heterocyclic scaffold in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Executive Summary

6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS 846556-45-4) is a privileged heterocyclic scaffold in medicinal chemistry. Functioning as a stable tautomer of 6-fluoro-2-hydroxyquinoline-3-carbaldehyde, this compound serves as a critical intermediate for the synthesis of fused ring systems, including pyrimido[4,5-b]quinolines and benzo[b][1,8]naphthyridines. Its electrophilic C3-formyl group, adjacent to the lactam moiety, makes it highly reactive toward nucleophiles, enabling the rapid generation of Schiff bases, hydrazones, and fluorescent coumarin derivatives. This guide details its physicochemical profile, validated synthetic protocols via the Meth-Cohn route, and safety standards for laboratory handling.

Chemical Identity & Physicochemical Properties

Table 1: Core Chemical Data

PropertySpecification
Chemical Name 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
Synonyms 6-Fluoro-3-formyl-2-quinolone; 6-Fluoro-2-hydroxyquinoline-3-carbaldehyde
CAS Number 846556-45-4
Molecular Formula C₁₀H₆FNO₂
Molecular Weight 191.16 g/mol
Appearance Pale yellow to yellow powder
Solubility Soluble in DMSO, DMF, hot acetic acid; Insoluble in water, diethyl ether
Melting Point >250°C (Decomposes; typically 260–280°C depending on purity)
pKa (Calculated) ~9.5 (Amide N-H acidity)

Synthetic Methodology: The Meth-Cohn Route

The most robust synthesis of 2-oxo-3-formylquinolines involves the Meth-Cohn synthesis , which utilizes a Vilsmeier-Haack cyclization followed by hydrolysis. This route is preferred over direct formylation of quinolones due to higher regioselectivity and yields.

Reaction Mechanism & Workflow

The synthesis proceeds in two distinct phases:

  • Vilsmeier-Haack Cyclization: N-(4-fluorophenyl)acetamide reacts with POCl₃/DMF to form the 2-chloro-3-formyl intermediate.

  • Hydrolysis: The 2-chloro group is converted to the thermodynamically stable 2-oxo (lactam) form via acid-mediated hydrolysis.

SynthesisWorkflow Start p-Fluoroacetanilide (Precursor) Inter1 Intermediate A: Chloro-iminium Species Start->Inter1 Formylation (80-90°C) Reagent POCl3 + DMF (Vilsmeier Reagent) Reagent->Inter1 Inter2 Intermediate B: 2-Chloro-6-fluoro- quinoline-3-carbaldehyde Inter1->Inter2 Cyclization Hydrolysis Hydrolysis (70% AcOH, Reflux) Inter2->Hydrolysis Cl -> OH Tautomerization Product Product: 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde Hydrolysis->Product Precipitation

Figure 1: Step-wise synthetic pathway from acetanilide precursor to final quinolone aldehyde.

Detailed Experimental Protocol

Phase 1: Synthesis of 2-Chloro-6-fluoroquinoline-3-carbaldehyde

  • Reagent Prep: In a dry round-bottom flask under N₂, cool DMF (3.0 equiv) to 0°C. Add POCl₃ (7.0 equiv) dropwise. Stir for 30 min to generate the Vilsmeier reagent (white/yellowish solid may form).

  • Addition: Add N-(4-fluorophenyl)acetamide (1.0 equiv) in portions.

  • Cyclization: Heat the mixture to 85–90°C for 4–6 hours. Monitor by TLC (formation of a less polar spot).

  • Quenching: Pour the reaction mixture onto crushed ice/water with vigorous stirring.

  • Isolation: Filter the precipitated 2-chloro-intermediate . Wash with water and dry.

Phase 2: Hydrolysis to 2-Oxo Derivative

  • Reflux: Suspend the 2-chloro intermediate in 70% Acetic Acid (10-15 volumes).

  • Reaction: Reflux for 4–8 hours. The reaction is driven by the thermodynamic stability of the 2-quinolone tautomer.

  • Work-up: Cool to room temperature. The product often crystallizes out. If not, dilute with cold water.

  • Purification: Filter the yellow solid. Recrystallize from DMF/Ethanol or Glacial Acetic Acid to obtain pure 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde .

Safety & Handling (GHS Standards)

While specific toxicological data for this CAS is limited, it shares the hazard profile of halogenated quinoline aldehydes. Treat as a Skin & Eye Irritant .

Table 2: GHS Hazard Classification

Hazard ClassCategoryH-CodeHazard Statement
Skin Corrosion/Irritation Cat 2H315 Causes skin irritation.
Serious Eye Damage/Irritation Cat 2AH319 Causes serious eye irritation.[1][2][3]
STOT - Single Exposure Cat 3H335 May cause respiratory irritation.[1][2][3]

Handling Protocols:

  • Engineering Controls: All weighing and transfer operations must be conducted in a certified chemical fume hood to prevent inhalation of fine dust.

  • PPE: Nitrile gloves (min 0.11mm thickness), safety goggles (EN 166), and lab coat.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are prone to oxidation to carboxylic acids upon prolonged air exposure.

Applications in Drug Discovery

This scaffold is a "chemical chameleon," capable of diverse transformations targeting antimicrobial, anticancer, and antioxidant pathways.

Pharmacophore Construction

The C3-formyl group acts as a "warhead" for covalent tethering or heterocyclization.

  • Schiff Base Ligands (Antimicrobial): Condensation with thiosemicarbazides yields ligands that chelate Cu(II) or Zn(II), enhancing membrane permeability and antimicrobial potency against S. aureus and E. coli.

  • Knoevenagel Condensation (Fluorescent Probes): Reaction with active methylene compounds (e.g., malononitrile) yields 3-cyano-coumarin analogs used as fluorescent markers or sensors.

  • Friedländer Synthesis: Condensation with ketones yields tricyclic benzo[b][1,8]naphthyridines, a class of DNA-intercalating agents.

Applications Core 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde Path1 Reaction w/ Hydrazines (Schiff Base Formation) Core->Path1 Path2 Knoevenagel Condensation (w/ Malononitrile) Core->Path2 Path3 Friedländer Synthesis (w/ Ketones) Core->Path3 Prod1 Hydrazones/Thiosemicarbazones (Antibacterial/Antifungal) Path1->Prod1 Prod2 3-Cyano-coumarin Analogs (Fluorescent Probes) Path2->Prod2 Prod3 Benzo[b][1,8]naphthyridines (DNA Intercalators) Path3->Prod3

Figure 2: Primary derivatization pathways for drug development.

References

  • Meth-Cohn, O., et al. (1981). "A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.[4]

  • ChemicalBook. (2024).[3] "6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Product Page & CAS Data."

  • PubChem. (2024). "Quinoline-3-carbaldehyde Derivatives Safety Profile." National Library of Medicine.

  • Bhat, M., et al. (2020). "Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones." Molecules, 25(8), 1879. (Analogous synthetic route validation).

  • Guidechem. (2024).[3] "CAS 846556-45-4 Entry."[5][6][7][8][9]

Sources

Exploratory

1H NMR and 13C NMR spectral data for 6-fluoro-3-formyl-2-quinolone

Executive Summary & Structural Significance The compound 6-fluoro-3-formyl-2-quinolone (IUPAC: 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde) represents a critical scaffold in medicinal chemistry, serving as a prima...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Significance

The compound 6-fluoro-3-formyl-2-quinolone (IUPAC: 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde) represents a critical scaffold in medicinal chemistry, serving as a primary intermediate for third- and fourth-generation fluoroquinolone antibiotics and novel Schiff base ligands.

For the analytical chemist, this molecule presents a distinct spectral signature defined by the interplay between the electron-withdrawing fluorine atom at position 6 and the push-pull dynamics of the 2-quinolone lactam system. This guide provides a definitive breakdown of its NMR data, distinguishing it from its precursor (2-chloro-3-formylquinoline) and establishing a self-validating protocol for structural confirmation.

Synthesis Context & Sample Integrity

To interpret the NMR data correctly, one must understand the sample's origin. This compound is typically synthesized via the Meth-Cohn reaction followed by acid hydrolysis.

The Meth-Cohn Pathway (Validation Checkpoint)

The most common impurity is the unhydrolyzed 2-chloro intermediate.

  • 2-Chloro derivative: Lacks the NH signal; H4 proton appears downfield (~8.8 ppm).

  • 2-Oxo (Target): Shows a distinct broad NH singlet (~12.0+ ppm); H4 proton shifts upfield (~8.5 ppm).

SynthesisPath Start 4-Fluoroacetanilide Inter Intermediate: 2-Chloro-6-fluoro-3-formylquinoline Start->Inter POCl3 / DMF (Vilsmeier-Haack) Product Target: 6-Fluoro-3-formyl-2-quinolone Inter->Product HCl / AcOH Hydrolysis (Reflux)

Figure 1: Synthesis pathway highlighting the critical hydrolysis step that alters the NMR profile.

Experimental Protocol: NMR Acquisition

Solvent Selection: DMSO-d6 is the mandatory solvent. The compound exhibits poor solubility in CDCl3 due to strong intermolecular hydrogen bonding (dimerization) of the lactam ring.

Instrument Parameters:

  • Frequency: 400 MHz or higher recommended for resolving H-F couplings.

  • Temperature: 298 K (25°C).

  • Referencing: DMSO-d6 residual peak (1H: 2.50 ppm; 13C: 39.52 ppm).

1H NMR Spectral Analysis

The proton spectrum is dominated by the deshielding effects of the aldehyde and lactam carbonyls, alongside the characteristic splitting caused by the Fluorine-19 nucleus (


F, spin 1/2, 100% abundance).
Key Diagnostic Signals (DMSO-d6)
PositionShift (δ ppm)MultiplicityIntegrationCoupling (Hz)Assignment Logic
NH (1) 12.15 - 12.30 br s 1H -Exchangeable. Confirms hydrolysis of 2-Cl to 2-Oxo (Lactam).
CHO (3) 10.20 - 10.30 s 1H -Aldehyde. Highly deshielded; diagnostic singlet.
H-4 8.40 - 8.55 s 1H -Vinyl/Aromatic. Deshielded by C=O and CHO. Distinct from 2-Cl analog (~8.8 ppm).
H-5 7.80 - 7.95 dd 1H

,

Peri-proton. Ortho to F. Deshielded by carbonyl cone.
H-7 7.50 - 7.65 td 1H

,

Ortho to F. Overlapping multiplets common.
H-8 7.30 - 7.45 dd 1H

,

Meta to F. Shielded relative to H5.
Mechanism of Splitting
  • H-5 (dd): This proton is physically closest to the aldehyde group (peri-position) and ortho to the fluorine. It appears as a doublet of doublets due to coupling with F-6 (large

    
    ) and H-7  (small meta 
    
    
    
    ).
  • H-4 (s): While theoretically capable of long-range W-coupling, it typically appears as a sharp singlet in this scaffold, serving as a reliable anchor point for integration.

13C NMR Spectral Analysis

The Carbon-13 spectrum is complex due to C-F coupling, which splits signals for carbons at positions 5, 6, 7, and sometimes 4a/8a.

Key Chemical Shifts & Couplings (DMSO-d6)
PositionShift (δ ppm)Multiplicity

(Hz)
Assignment Logic
CHO 189.5 s -Aldehyde carbonyl.
C-2 161.8 s -Lactam carbonyl (Amide C=O).
C-6 158.2 d ~242 Ipso-carbon. Direct C-F coupling (Large doublet).
C-4 139.5 d ~2Vinyl carbon; often shows small long-range coupling.
C-8a 135.5 s -Quaternary bridgehead.
C-3 125.8 s -Quaternary carbon bearing CHO.
C-7 121.5 d ~24 Ortho coupling to F.
C-4a 119.2 d ~8Meta coupling to F (Bridgehead).
C-8 116.8 d ~8Meta coupling to F.
C-5 114.5 d ~22 Ortho coupling to F.

Note: Chemical shift values are approximate (± 0.5 ppm) and concentration-dependent in DMSO-d6.

Structural Validation Logic

To certify the structure of 6-fluoro-3-formyl-2-quinolone, follow this logical flow:

  • Check the NH region (12 ppm):

    • Signal present? → Lactam ring formed (Success).

    • Signal absent? → You likely have the 2-chloro intermediate.

  • Check H-4 Shift:

    • < 8.6 ppm? → Consistent with 2-quinolone.

    • > 8.8 ppm? → Consistent with 2-chloroquinoline.[1][2][3]

  • Confirm Fluorine Presence:

    • Look for the characteristic doublet of doublets at ~7.8 ppm (H-5) and the large C-F doublet at ~158 ppm in 13C NMR.

NMR_Logic Sample Unknown Sample (DMSO-d6) CheckNH Check 12.0-12.5 ppm (Broad Singlet) Sample->CheckNH CheckH4 Check H-4 Shift CheckNH->CheckH4 Signal Absent ResultOxo CONFIRMED: 6-Fluoro-3-formyl-2-quinolone CheckNH->ResultOxo Signal Present CheckH4->ResultOxo ~8.5 ppm (Rare tautomer) ResultChloro MISMATCH: 2-Chloro-6-fluoro-3-formylquinoline CheckH4->ResultChloro >8.8 ppm

Figure 2: Decision tree for validating the hydrolysis product via 1H NMR.

References

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[4] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[4][5] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520-1530. Link

  • Kidwai, M., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8, 11537-11579. Link

  • Musiol, R., et al. (2006).[6] Quinolines as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry, 13(30), 3527-3548. (Context for 6-fluoro substitution effects).

  • Spectral Database for Organic Compounds (SDBS). General reference for quinoline ring chemical shifts. Link

Sources

Foundational

Technical Guide: Tautomerism and Reactivity of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

This guide serves as a technical blueprint for the analysis, synthesis, and application of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (also known as 6-Fluoro-3-formyl-2-quinolone). It is designed for researchers...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical blueprint for the analysis, synthesis, and application of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (also known as 6-Fluoro-3-formyl-2-quinolone). It is designed for researchers requiring high-fidelity mechanistic insights and reproducible protocols.

Executive Summary

The 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold represents a "privileged structure" in medicinal chemistry, serving as a precursor for antibacterial, anticancer, and antioxidant agents. The 6-fluoro derivative is particularly valuable due to the bioisosteric properties of fluorine—enhancing metabolic stability and lipophilicity while exerting a strong electron-withdrawing effect (EWG) on the quinoline ring.

This guide dissects the lactam-lactim tautomerism that governs the molecule's stability and reactivity. Unlike simple quinolones, the presence of the C3-formyl group locks the system predominantly in the 2-oxo (lactam) form through extended conjugation, a critical factor for designing reproducible synthetic pathways.

Molecular Architecture & Tautomeric Landscape

The Tautomeric Equilibrium

The core structural ambiguity in 2-quinolones lies between the lactam (2-oxo-1,2-dihydro) and lactim (2-hydroxy) forms. For the 6-fluoro-3-carbaldehyde derivative, this equilibrium is heavily biased.

  • Form A (Lactam - Dominant): The NH-CO motif is thermodynamically favored due to the high resonance energy of the amide-like linkage and the specific conjugation with the C3-aldehyde.

  • Form B (Lactim - Minor): The N=C-OH form restores aromaticity to the pyridine ring of the quinoline system but lacks the stabilization provided by the conjugated dicarbonyl system of the lactam form.

Electronic Influence of Substituents:

  • 6-Fluoro Group: The strong electronegativity ($ \sigma_p \approx 0.06 $, $ \sigma_I \approx 0.52 $) pulls electron density from the ring, increasing the acidity of the N-H proton. This theoretically facilitates deprotonation but, in neutral media, strengthens the hydrogen-bond donating capability of the NH group.

  • 3-Formyl Group: This is the deciding factor. The C3-CHO group is coplanar with the ring, allowing for an extended

    
    -system ($ O=C2-C3=C-O $). This "push-pull" electronic circuit stabilizes the 2-oxo form significantly more than the 2-hydroxy form.
    
Visualization of Tautomeric Pathways

The following diagram illustrates the equilibrium and the resonance stabilization that locks the lactam form.

Tautomerism cluster_0 Stabilizing Factors Lactam Lactam Form (2-oxo-1,2-dihydro) DOMINANT Lactim Lactim Form (2-hydroxy) MINOR Lactam->Lactim  K_eq << 1   Anion Quinolinate Anion (Deprotonated Intermediate) Lactam->Anion  Base (-H+)   Lactim->Anion  Base (-H+)   Note1 3-CHO Group: Extends conjugation Stabilizes C=O bond Note1->Lactam Note2 6-Fluoro Group: Inductive withdrawal Increases NH acidity Note2->Lactam

Figure 1: Tautomeric equilibrium favoring the Lactam form due to electronic stabilization from the 3-formyl and 6-fluoro groups.

Spectroscopic Validation (Self-Validating Protocols)

To confirm the tautomeric state in your specific sample, use the following spectroscopic markers. These serve as "Go/No-Go" quality gates in synthesis.

Nuclear Magnetic Resonance (NMR)

The 1H NMR spectrum in DMSO-


 is the definitive tool.
SignalChemical Shift (

)
MultiplicityStructural AssignmentTautomeric Indicator
CHO 10.2 – 10.3 ppmSingletAldehyde protonConfirms 3-formyl group integrity.
NH 12.0 – 12.2 ppmBroad SingletLactam N-HCritical Marker: Presence confirms 2-oxo (Lactam) form. Absence suggests lactim or deprotonation.
C4-H 8.3 – 8.5 ppmSingletVinyl protonDeshielded by adjacent carbonyls.
Ar-H 7.4 – 7.9 ppmMultipletsAromatic ringSplitting patterns characteristic of 6-F substitution (

coupling).

Interpretation: The presence of the signal at ~12 ppm is the primary evidence for the lactam form. In the lactim form, the OH signal would typically appear upfield or exchange rapidly, but the distinct NH signal is diagnostic for the 2-oxo species.

Infrared Spectroscopy (FT-IR)
  • 
    :  Broad band at 3100–3200 cm⁻¹ (indicative of H-bonded lactam).
    
  • 
     (Lactam):  Strong band at 1640–1660 cm⁻¹.
    
  • 
     (Aldehyde):  Distinct band at 1680–1700 cm⁻¹.
    
  • Absence: Lack of a broad -OH stretch >3400 cm⁻¹ rules out the lactim form in the solid state.

Synthesis Protocol: The Vilsmeier-Haack Cyclization[1]

The most robust route to this scaffold is the Vilsmeier-Haack cyclization of N-(4-fluorophenyl)acetamide. This "Meth-Cohn" synthesis is preferred over direct formylation of quinolones due to higher regioselectivity.

Reaction Workflow

The mechanism involves the formation of a chloroiminium intermediate which undergoes intramolecular electrophilic aromatic substitution, followed by ring closure and hydrolysis.

Synthesis Start N-(4-fluorophenyl)acetamide Inter1 Intermediate A: Chloroiminium Species Start->Inter1  0-5°C, then 80°C   Reagent Vilsmeier Reagent (POCl3 + DMF) Reagent->Inter1 Inter2 Intermediate B: Cyclized 2-chloro-3-formyl quinoline Inter1->Inter2  Cyclization (-HCl)   Product 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Inter2->Product  Reflux (Hydrolysis of 2-Cl)   Hydrolysis Acid Hydrolysis (HCl / H2O)

Figure 2: Step-wise Vilsmeier-Haack synthesis pathway converting the acetanilide precursor to the final quinolone aldehyde.

Step-by-Step Methodology

Reagents:

  • N-(4-fluorophenyl)acetamide (1.0 eq)

  • Phosphorus oxychloride (

    
    , 7.0 eq)
    
  • Dimethylformamide (DMF, 2.5 eq)

Protocol:

  • Reagent Preparation: In a flame-dried flask under

    
    , cool DMF (2.5 eq) to 0°C. Add 
    
    
    
    (7.0 eq) dropwise over 30 minutes. Caution: Exothermic. Stir for 30 min to generate the Vilsmeier reagent (white slurry/solid).
  • Addition: Add N-(4-fluorophenyl)acetamide (1.0 eq) in portions.

  • Cyclization: Heat the mixture to 75–80°C. Monitor by TLC. The reaction typically requires 4–12 hours.

    • Checkpoint: The intermediate formed is usually the 2-chloro -3-formyl derivative.

  • Hydrolysis (Critical Step): Pour the reaction mixture onto crushed ice/water. The 2-chloro intermediate may precipitate. To obtain the 2-oxo product, the 2-chloro group must be hydrolyzed.

    • Method: Reflux the aqueous suspension (often with added HCl) for 4–6 hours. This converts the C2-Cl to C2-OH (which tautomerizes to C2=O).

  • Isolation: Cool to room temperature. The product precipitates as a yellow/pale-brown solid. Filter, wash with copious water (to remove acid), and recrystallize from DMF/Ethanol or Glacial Acetic Acid.

Reactivity & Applications

The 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde is a versatile electrophile. Its reactivity is dominated by the C3-aldehyde and the N1-H.

Schiff Base Formation (Drug Development)

The most common application is the condensation with primary amines (hydrazides, semicarbazides, anilines) to form Schiff bases. These derivatives often chelate metals (Cu, Zn) and exhibit enhanced cytotoxicity.

  • Conditions: Ethanol/Methanol reflux, catalytic acetic acid.

  • Outcome: Formation of Azomethine (

    
    ).
    
  • Tautomeric Impact: The Schiff base retains the quinolone lactam core. The N-H remains intact unless deliberately alkylated.

Knoevenagel Condensation

The C3-aldehyde is highly activated for attack by active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) due to the electron-withdrawing nature of the quinolone ring.

  • Product: 3-vinyl substituted quinolones (potential fluorescent probes).

References

  • Meth-Cohn, O., et al. "A Versatile New Synthesis of Quinolines and Related Fused Pyridines, Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1, 1981, 1520–1530.

  • Zubkov, V. O., et al. "The experimental and theoretical study of tautomerism of 3-substituted 2-methyl-quinoline-4(1H)-ones."[1] Journal of Organic and Pharmaceutical Chemistry, 2016.[1]

  • Liaras, K., et al. "Synthesis and antioxidant activities of 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives." Bioorganic & Medicinal Chemistry Letters, 2013.

  • Senthil, K., et al. "Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde." Molecules, 2020.[2][3]

  • BenchChem Technical Support. "Vilsmeier-Haack Synthesis of Isoquinoline Aldehydes: A Technical Troubleshooting Guide." BenchChem, 2025.[4]

Sources

Exploratory

An In-Depth Technical Guide to the FTIR Spectral Analysis of Carbonyl Groups in 6-Fluoro-3-formyl-2-quinolone

This guide provides a comprehensive examination of the Fourier-Transform Infrared (FTIR) spectral analysis of the distinct carbonyl functionalities present in 6-fluoro-3-formyl-2-quinolone. Tailored for researchers, scie...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive examination of the Fourier-Transform Infrared (FTIR) spectral analysis of the distinct carbonyl functionalities present in 6-fluoro-3-formyl-2-quinolone. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, practical experimental design, and detailed spectral interpretation of this pharmaceutically relevant molecule.

Introduction: The Significance of Carbonyl Analysis in Quinolones

Quinolones represent a critical class of synthetic broad-spectrum antibacterial agents.[1] Their mechanism of action often involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[2][3] The chemical architecture of these molecules, particularly the arrangement of functional groups on their bicyclic core, is paramount to their efficacy and pharmacokinetic properties.[2][4] 6-fluoro-3-formyl-2-quinolone is a key intermediate or a structural motif in the synthesis of more complex fluoroquinolone antibiotics. The presence of two distinct carbonyl groups—a formyl (aldehyde) group at the C-3 position and a quinolone (amide-like) carbonyl at the C-2 position—makes it an excellent subject for vibrational spectroscopy.

FTIR spectroscopy is a rapid, non-destructive, and highly sensitive analytical technique that provides a molecular "fingerprint" by measuring the absorption of infrared radiation by a sample's chemical bonds.[5][6] For pharmaceutical analysis, FTIR is an invaluable tool for material identification, quality control, and the elucidation of molecular structure.[7][8] The carbonyl (C=O) stretching vibration is one of the most intense and diagnostic absorptions in an infrared spectrum, typically appearing in the 1800-1600 cm⁻¹ region.[9][10] The precise frequency of this vibration is exquisitely sensitive to the local electronic and steric environment, allowing for the differentiation of various carbonyl-containing functional groups.[11][12]

This guide will systematically explore the FTIR analysis of 6-fluoro-3-formyl-2-quinolone, providing the scientific rationale behind the experimental approach and a detailed interpretation of the resulting spectral features.

Molecular Structure and Carbonyl Environments

To effectively interpret the FTIR spectrum, a clear understanding of the molecular structure of 6-fluoro-3-formyl-2-quinolone is essential. The molecule possesses two carbonyl groups in distinct chemical environments, which will give rise to separate, characteristic absorption bands.

Caption: Molecular structure of 6-fluoro-3-formyl-2-quinolone.

  • The Formyl Carbonyl (C-3): This is an aldehyde carbonyl group. Its vibrational frequency is influenced by the electronic effects of the quinolone ring system to which it is attached. Conjugation with the double bond between C-3 and C-4 is expected to lower its stretching frequency compared to a simple aliphatic aldehyde.[13]

  • The Quinolone Carbonyl (C-2): This carbonyl is part of a cyclic amide-like structure (a lactam). Its vibrational frequency is influenced by several factors, including ring strain, conjugation, and the electron-donating character of the adjacent nitrogen atom. Amide carbonyls typically absorb at lower frequencies than ketones or aldehydes due to resonance, which imparts more single-bond character to the C=O bond.[11]

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The acquisition of a clean, interpretable FTIR spectrum is contingent upon meticulous sample preparation and appropriate instrument parameter selection.

Sample Preparation: The KBr Pellet Method

For a solid sample like 6-fluoro-3-formyl-2-quinolone, the potassium bromide (KBr) pellet technique is a widely used and effective method for transmission FTIR analysis.[14][15]

Rationale: KBr is transparent in the mid-infrared region and acts as a non-absorbing matrix, allowing the vibrational modes of the analyte to be observed without interference.[15] Proper sample dispersion within the KBr matrix is crucial to minimize light scattering and produce a high-quality spectrum.[16]

Step-by-Step Protocol:

  • Drying: Dry a small quantity of spectroscopic grade KBr powder in an oven at approximately 110°C for at least 2 hours to remove any adsorbed water. Store the dried KBr in a desiccator.

  • Grinding: In an agate mortar and pestle, grind approximately 1-2 mg of the 6-fluoro-3-formyl-2-quinolone sample until a fine, uniform powder is obtained.

  • Mixing: Add approximately 100-200 mg of the dried KBr to the mortar containing the ground sample. Gently mix the two powders with the pestle, then grind the mixture thoroughly for several minutes to ensure homogeneous dispersion of the sample within the KBr matrix.

  • Pellet Pressing: Transfer the finely ground mixture to a pellet die. Assemble the die and place it in a hydraulic press. Apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet.

  • Sample Mounting: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

A 1. Sample Grinding (1-2 mg of quinolone) B 2. Mix with KBr (100-200 mg) A->B C 3. Grind Mixture (Homogeneous dispersion) B->C D 4. Pellet Pressing (7-10 tons) C->D E 5. FTIR Analysis D->E

Caption: Workflow for KBr pellet preparation for FTIR analysis.

Instrumental Parameters

Rationale: The choice of instrumental parameters affects the signal-to-noise ratio and resolution of the final spectrum.

ParameterRecommended SettingRationale
Spectral Range 4000 - 400 cm⁻¹This covers the entire mid-infrared region, which is where the fundamental vibrational modes of most organic molecules occur.[5]
Resolution 4 cm⁻¹This provides sufficient detail to resolve the carbonyl bands and other key features without introducing excessive noise.
Number of Scans 32-64Co-adding multiple scans improves the signal-to-noise ratio of the spectrum.
Apodization Happ-GenzelA good general-purpose function that provides a good balance between peak shape and resolution.
Background Scan A background spectrum of a pure KBr pellet or an empty sample compartment should be collected immediately prior to the sample scan to correct for atmospheric and instrumental contributions.[15]

Spectral Interpretation and Analysis

The FTIR spectrum of 6-fluoro-3-formyl-2-quinolone will exhibit a series of absorption bands corresponding to the various vibrational modes of its functional groups. The primary focus of this analysis is the carbonyl stretching region (1800-1600 cm⁻¹).

Expected Carbonyl Absorption Frequencies

Based on the molecular structure and established principles of infrared spectroscopy, we can predict the approximate positions of the two carbonyl stretching bands.

Carbonyl GroupExpected Frequency Range (cm⁻¹)Influencing Factors
Formyl (Aldehyde) C=O 1710 - 1685 cm⁻¹Conjugation: The C=C bond in the quinolone ring is conjugated with the formyl group, which lowers the C=O stretching frequency due to resonance.[12][13] Electron-withdrawing nature of the ring: The quinolone ring system can have an inductive electron-withdrawing effect, which would tend to slightly increase the frequency.
Quinolone (Lactam) C=O 1680 - 1650 cm⁻¹Resonance: The lone pair of electrons on the adjacent nitrogen atom participates in resonance, which significantly lowers the C=O bond order and thus the stretching frequency.[11] This is the dominant effect for amides and lactams. Ring Strain: As part of a six-membered ring, the ring strain effect is minimal.
Analysis of a Hypothetical Spectrum

A hypothetical spectrum of 6-fluoro-3-formyl-2-quinolone would likely display two distinct and strong absorption bands in the carbonyl region.

  • A strong band around 1695 cm⁻¹: This band would be assigned to the stretching vibration of the formyl (aldehyde) carbonyl group . Its position reflects the dominant effect of conjugation with the quinolone ring system.

  • A very strong band around 1665 cm⁻¹: This band would be assigned to the stretching vibration of the quinolone (lactam) carbonyl group . Its lower frequency is characteristic of a conjugated, six-membered ring lactam, where resonance with the nitrogen lone pair is the primary influencing factor.[17]

Other notable regions of the spectrum would include:

  • ~3000-2850 cm⁻¹: C-H stretching vibrations of the aromatic ring and the aldehyde.

  • ~1620-1450 cm⁻¹: C=C stretching vibrations of the aromatic and quinolone rings.

  • ~1300-1000 cm⁻¹: C-N stretching and C-F stretching vibrations.

  • Below 1000 cm⁻¹: The "fingerprint region," containing complex vibrations characteristic of the entire molecule.[9]

cluster_factors Factors Influencing Carbonyl Frequency cluster_carbonyls Carbonyl Groups in 6-Fluoro-3-formyl-2-quinolone A Conjugation (Lowers Frequency) Formyl Formyl C=O (~1695 cm⁻¹) A->Formyl Quinolone Quinolone C=O (~1665 cm⁻¹) A->Quinolone B Inductive Effects (Can Raise/Lower) B->Formyl C Resonance (Lowers Frequency) C->Quinolone D Ring Strain (Raises Frequency)

Caption: Factors influencing the carbonyl stretching frequencies.

Conclusion: A Self-Validating System for Structural Elucidation

The FTIR analysis of 6-fluoro-3-formyl-2-quinolone serves as a self-validating system for confirming its molecular structure. The presence of two distinct, strong absorption bands in the predicted regions for a conjugated aldehyde and a cyclic lactam provides compelling evidence for the presence and integrity of both carbonyl functional groups. This in-depth analysis, grounded in the principles of vibrational spectroscopy and supported by a robust experimental protocol, demonstrates the power of FTIR as a primary tool in the characterization of complex pharmaceutical molecules. For drug development professionals, this technique offers a rapid and reliable method for identity confirmation, purity assessment, and quality control throughout the synthesis and manufacturing process.

References

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

  • LibreTexts Chemistry. IR Spectroscopy of Hydrocarbons. [Link]

  • University of Calgary. Carbonyl - compounds - IR - spectroscopy. [Link]

  • National Institute of Technology Rourkela. (2012). FTIR AND XRD INVESTIGATIONS OF SOME FLUOROQUINOLONES. [Link]

  • Michigan State University Department of Chemistry. Infrared Spectrometry. [Link]

  • LibreTexts Chemistry. (2023, November 6). 12.7: Interpreting Infrared Spectra. [Link]

  • University of California, Los Angeles. Sample preparation for FT-IR. [Link]

  • RSC Publishing. (1999). Substituent effects in infrared spectroscopy. Part 5. Carbonyl stretching frequency in meta- and para-substituted aromatic carbonyl compounds. [Link]

  • University of the West Indies. IR: carbonyl compounds. [Link]

  • ResearchGate. (2006, August). Influence of substituents on the infrared stretching frequencies of carbonyl group in esters of benzoic acid. [Link]

  • Spectroscopy Online. (2020, December 20). The Carbonyl Group, Part I: Introduction. [Link]

  • Specac Ltd. (2025, July 17). The Power of FTIR Spectroscopy for Faster, Safer Pharmaceutical Formulations. [Link]

  • International Journal of Scientific Development and Research. (2022, August). Applications of FTIR Spectroscopy: Review. [Link]

  • International Journal of Chemistry Studies. (2020, October 3). Synthesis and spectral characterization of fluoroquinolone-ofloxacin. [Link]

  • Bruker. Guide to FT-IR Spectroscopy. [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. [Link]

  • National Center for Biotechnology Information. Novel Quinolone Derivatives: Synthesis and Antioxidant Activity. [Link]

  • Agilent. A Comprehensive Guide to FTIR Analysis. [Link]

  • AZoM. (2025, October 15). Using FTIR Spectroscopy to Streamline Pharmaceutical Formulation Processes. [Link]

  • MDPI. (2022, July 1). Synthesis of Quinolones and Zwitterionic Quinolonate Derivatives with Broad-Spectrum Antibiotic Activity. [Link]

  • Taylor & Francis Online. (2006, December 5). Substituent Effects On The Carbonyl Stretching Vibration In The Ir Spectra Of Some Substituted Benzophenones. [Link]

  • ResearchGate. (n.d.). FTIR spectrum of quinoline derivative. [Link]

  • National Center for Biotechnology Information. (2016, May 23). Chemical structure and pharmacokinetics of novel quinolone agents represented by avarofloxacin, delafloxacin, finafloxacin, zabofloxacin and nemonoxacin. [Link]

  • ResearchGate. (n.d.). Chemical structures of the six studied fluoroquinolones. [Link]

  • PDB-101. Global Health: Antimicrobial Resistance: Fluoroquinolones. [Link]

  • American Society for Microbiology. (1989, July). Structure-activity relationships of the fluoroquinolones. [Link]

  • Wikipedia. Quinolone antibiotic. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Schiff Bases from 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Abstract This application note details the optimized protocol for synthesizing Schiff bases (imines) derived from 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde . Fluoro-substituted quinolines represent a privileged...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the optimized protocol for synthesizing Schiff bases (imines) derived from 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde . Fluoro-substituted quinolines represent a privileged scaffold in medicinal chemistry, exhibiting enhanced metabolic stability and lipophilicity compared to their non-fluorinated counterparts. This guide covers the complete workflow: from the mechanistic rationale of the condensation reaction to step-by-step experimental procedures, purification techniques, and structural validation. These protocols are designed for researchers developing novel antimicrobial, anticancer, and antioxidant agents.

Introduction & Chemical Background

The Pharmacophore Significance

The 2-oxo-1,2-dihydroquinoline (carbostyril) core is ubiquitous in natural products and synthetic drugs. The introduction of a fluorine atom at the C6 position is a strategic medicinal chemistry modification. Fluorine’s high electronegativity and small van der Waals radius mimic hydrogen sterically while significantly altering the electronic properties of the ring, often improving metabolic stability (blocking P450 oxidation sites) and increasing membrane permeability .

Reaction Mechanism: Acid-Catalyzed Condensation

The formation of the Schiff base involves the nucleophilic attack of a primary amine onto the carbonyl carbon of the quinoline-3-carbaldehyde. This reversible reaction requires acid catalysis to activate the carbonyl group, facilitating the elimination of water.

Key Mechanistic Steps:

  • Protonation: Acid catalyst activates the aldehyde carbonyl.

  • Nucleophilic Attack: Primary amine attacks the carbonyl carbon.

  • Proton Transfer & Elimination: Formation of a carbinolamine intermediate, followed by dehydration to yield the imine (

    
    ).
    
Visualizing the Workflow

The following diagram outlines the logical flow from precursor synthesis (via Vilsmeier-Haack) to the final Schiff base target.

ReactionWorkflow Precursor p-Fluoroacetanilide Aldehyde 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde Precursor->Aldehyde Cyclization (70-80°C) Reagent Vilsmeier-Haack (POCl3 / DMF) Reagent->Aldehyde SchiffBase Target Schiff Base (Imine) Aldehyde->SchiffBase Reflux (EtOH/AcOH) (-H2O) Amine Primary Amine (R-NH2) Amine->SchiffBase

Figure 1: Synthetic pathway from acetanilide precursor to final Schiff base derivative.[1]

Experimental Protocol

Materials and Reagents
  • Starting Material: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (Synthesized via Vilsmeier-Haack reaction of N-(4-fluorophenyl)acetamide).

  • Reagent: Substituted Aniline or Primary Amine (1.0 equiv).

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

  • Catalyst: Glacial Acetic Acid (AcOH).[2]

  • Equipment: Round-bottom flask (100 mL), Reflux condenser, Magnetic stirrer, Heating mantle.

Standard Operating Procedure (SOP)

Step 1: Reaction Setup

  • In a 100 mL round-bottom flask, dissolve 0.01 mol of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde in 20–30 mL of absolute ethanol.

    • Note: The aldehyde may not dissolve completely at room temperature; slight warming is acceptable.

  • Add 0.01 mol (equimolar amount) of the appropriate primary amine (e.g., 4-aminophenol, isoniazid, or thiosemicarbazide).

  • Add 2–3 drops of glacial acetic acid as a catalyst.

    • Expert Insight: Do not add excess acid. Protonating the amine reduces its nucleophilicity, potentially stalling the reaction.

Step 2: Reflux & Monitoring

  • Attach a reflux condenser and heat the mixture to reflux (approx. 78°C for ethanol) with magnetic stirring.

  • Maintain reflux for 3–6 hours .

  • Monitor progress: Use Thin Layer Chromatography (TLC).[2][3]

    • Mobile Phase: Hexane:Ethyl Acetate (7:3 or 6:4 v/v).

    • Visualization: UV lamp (254 nm). The Schiff base typically appears as a distinct spot with a different R_f value than the aldehyde.

Step 3: Work-up and Isolation

  • Allow the reaction mixture to cool slowly to room temperature.

  • Pour the mixture into crushed ice (approx. 50 g) with stirring. This promotes rapid precipitation of the product.

  • Filter the solid precipitate using a Buchner funnel under vacuum.

  • Wash: Rinse the filter cake with cold water (2 x 10 mL) followed by a small amount of cold ethanol (5 mL) to remove unreacted amine.

Step 4: Purification

  • Recrystallize the crude solid from hot ethanol or an ethanol/DMF mixture (9:1) if solubility is low.

  • Dry the pure crystals in a vacuum desiccator over anhydrous CaCl₂.

Characterization & Validation

To validate the synthesis, the following spectral features must be confirmed.

Spectroscopy Data Summary
TechniqueParameterExpected SignalStructural Assignment
IR (KBr) Frequency1600–1640 cm⁻¹C=N (Azomethine stretch) - Diagnostic
Frequency1650–1680 cm⁻¹C=O (Lactam carbonyl of quinoline)
Frequency3100–3400 cm⁻¹N-H (Quinoline ring)
¹H NMR Chemical Shift

8.3 – 9.0 ppm (Singlet)
-CH=N- (Azomethine proton)
Chemical Shift

11.0 – 12.0 ppm (Broad)
-NH (Quinoline lactam proton)
Chemical Shift

7.0 – 8.0 ppm (Multiplet)
Aromatic protons (Fluoro-substituted ring)
Structural Logic (Graphviz)

The formation of the Schiff base creates a conjugated system linking the quinoline core to the amine substituent.

Mechanism Aldehyde Aldehyde Carbonyl (Electrophile) Intermediate Carbinolamine (Unstable) Aldehyde->Intermediate + H+ Amine Amine Nitrogen (Nucleophile) Amine->Intermediate Product Schiff Base (-CH=N-) Intermediate->Product - H2O (Elimination)

Figure 2: Mechanistic flow of the condensation reaction.

Application Notes: Biological Potential

The synthesized 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Schiff bases are highly relevant in drug discovery campaigns targeting:

  • Antimycobacterial Activity: Derivatives condensed with hydrazides (e.g., isoniazid) have shown potent activity against Mycobacterium tuberculosis by inhibiting the InhA enzyme or DNA gyrase.

  • Anticancer Agents: The planar quinoline structure allows for DNA intercalation. The 6-fluoro substituent enhances binding affinity in Topoisomerase II inhibition assays.

  • Metal Chelation: The azomethine nitrogen and the lactam oxygen can act as bidentate ligands for Cu(II) and Ni(II), forming complexes with enhanced superoxide dismutase (SOD) mimetic activity.

Troubleshooting & Expert Tips

  • Low Yield?

    • Cause: Incomplete water removal.

    • Solution: Add molecular sieves (3Å or 4Å) to the reaction mixture or use a Dean-Stark trap if using a higher boiling solvent like toluene.

  • Product Oiling Out?

    • Cause: Impurities or rapid cooling.

    • Solution: Re-dissolve in hot ethanol and scratch the side of the flask with a glass rod to induce nucleation.

  • Solubility Issues:

    • If the aldehyde is insoluble in ethanol, switch to DMF or 1,4-Dioxane as the solvent. Note that DMF requires higher temperatures for removal.

References

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[4] The Vilsmeier–Haack Reaction.[4][5][6][7] Comprehensive Organic Synthesis.

  • Mishra, N., et al. (2020). Synthesis, characterization and biological activity of novel Cu(II) complexes of 6-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde-4n-substituted thiosemicarbazones. Molecules.

  • Sridhar, S. K., & Ramesh, A. (2002). Synthesis and pharmacological activities of hydrazones, Schiff and Mannich bases of isatin derivatives. European Journal of Medicinal Chemistry.

  • Bhat, M. A., et al. (2021). Design and Evaluation of Quinoline-Schiff Bases Targeting Mtb DNA Gyrase: In Vitro and Computational Approaches. Chemistry & Biodiversity.[2]

  • Vilsmeier, A., & Haack, A. (1927).[4] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide.[4][5] Berichte der deutschen chemischen Gesellschaft.

Sources

Application

Application Notes and Protocols for the Vilsmeier-Haack Formylation of 6-Fluoro-2-hydroxyquinoline

Introduction: The Strategic Importance of Formylated Quinolines Quinolines and their derivatives are fundamental scaffolds in medicinal chemistry and drug development, exhibiting a broad spectrum of biological activities...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Formylated Quinolines

Quinolines and their derivatives are fundamental scaffolds in medicinal chemistry and drug development, exhibiting a broad spectrum of biological activities. The introduction of a formyl (-CHO) group into the quinoline nucleus via the Vilsmeier-Haack reaction is a powerful synthetic strategy.[1][2][3] This aldehyde functionality serves as a versatile chemical handle for further molecular elaborations, enabling the construction of diverse compound libraries for lead optimization. Specifically, the formylation of a substituted 2-hydroxyquinoline, such as 6-fluoro-2-hydroxyquinoline, is of significant interest. The fluorine substituent can enhance metabolic stability and binding affinity, while the hydroxyl group influences the electronic properties and potential for further derivatization. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the Vilsmeier-Haack formylation protocol for 6-fluoro-2-hydroxyquinoline, including a detailed reaction mechanism, a step-by-step experimental protocol, and critical process considerations.

Reaction Mechanism: The Electrophilic Aromatic Substitution Pathway

The Vilsmeier-Haack reaction proceeds through the formation of a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent, which then acts as the formylating agent in an electrophilic aromatic substitution reaction.[4][5][6]

Stage 1: Formation of the Vilsmeier Reagent

The reaction is initiated by the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid chloride like phosphorus oxychloride (POCl₃).[7] This forms the electrophilic Vilsmeier reagent, a chloroiminium salt.[5]

Stage 2: Electrophilic Attack and Formylation

The electron-rich 2-hydroxyquinoline ring system attacks the electrophilic carbon of the Vilsmeier reagent. The hydroxyl group at the C2 position and the fluorine at the C6 position are electron-donating and influence the regioselectivity of the formylation, which is expected to occur at the electron-rich C3 position. Following the electrophilic attack, an intermediate iminium salt is formed.

Stage 3: Hydrolysis

Subsequent aqueous workup hydrolyzes the iminium salt intermediate to yield the desired 6-fluoro-2-hydroxy-3-quinolinecarbaldehyde.[4][5]

Diagram of the Vilsmeier-Haack Reaction Mechanism

Vilsmeier_Haack_Mechanism cluster_reagent Vilsmeier Reagent Formation cluster_formylation Formylation & Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl3 POCl3 POCl3 Substrate 6-Fluoro-2-hydroxyquinoline Intermediate Iminium Salt Intermediate Substrate->Intermediate + Vilsmeier Reagent Product 6-Fluoro-2-hydroxy-3-quinolinecarbaldehyde Intermediate->Product H2O Workup

Caption: General workflow of the Vilsmeier-Haack formylation.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials and Reagents:

  • 6-Fluoro-2-hydroxyquinoline

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃), freshly distilled

  • Dichloromethane (DCM), anhydrous

  • Crushed ice

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Saturated sodium chloride (NaCl) solution (brine)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Ethyl acetate

  • Hexanes

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Ice bath

  • Heating mantle or oil bath with temperature control

  • Rotary evaporator

  • Separatory funnel

  • Glassware for extraction and filtration

  • Thin-layer chromatography (TLC) plates (silica gel) and developing chamber

Safety Precautions:

  • Phosphorus oxychloride is highly corrosive and reacts violently with water. Handle with extreme care in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

Step-by-Step Procedure:

  • Preparation of the Vilsmeier Reagent:

    • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add anhydrous DMF (3.0 equivalents).

    • Cool the flask to 0 °C in an ice bath.

    • Slowly add freshly distilled POCl₃ (1.2 equivalents) dropwise to the DMF via the dropping funnel with vigorous stirring. The addition should be controlled to maintain the temperature below 10 °C.

    • After the addition is complete, allow the mixture to stir at 0 °C for 30-60 minutes. The formation of a solid or a viscous liquid indicates the formation of the Vilsmeier reagent.[7]

  • Formylation Reaction:

    • Dissolve 6-fluoro-2-hydroxyquinoline (1.0 equivalent) in a minimal amount of anhydrous DMF or an appropriate anhydrous solvent like 1,2-dichloroethane.

    • Slowly add the solution of 6-fluoro-2-hydroxyquinoline to the pre-formed Vilsmeier reagent at 0 °C.

    • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature.

    • Heat the reaction mixture to 60-80 °C and monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The reaction time can vary from a few hours to overnight.

  • Work-up and Isolation:

    • Once the reaction is complete (as indicated by TLC), cool the reaction mixture to room temperature.

    • Carefully and slowly pour the reaction mixture onto a large excess of crushed ice with stirring. This step should be performed in a fume hood as it can be exothermic and may release HCl gas.

    • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

    • The product may precipitate out of the solution. If so, collect the solid by vacuum filtration. If not, proceed with extraction.

    • Extract the aqueous mixture with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

    • Combine the organic layers and wash with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification:

    • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Data Summary and Key Parameters

ParameterRecommended ConditionRationale/Notes
Stoichiometry (Substrate:DMF:POCl₃) 1 : 3 : 1.2An excess of DMF is often used as both a reagent and a solvent. A slight excess of POCl₃ ensures complete formation of the Vilsmeier reagent.
Reaction Temperature 60-80 °CHeating is generally required to drive the formylation of less activated aromatic systems. The optimal temperature should be determined empirically.
Reaction Time 2-24 hoursMonitor by TLC to determine the point of maximum product formation and minimal side-product formation.
Solvent DMF, 1,2-dichloroethaneDMF is the standard, but other anhydrous, non-protic solvents can be used.
Work-up Quenching with ice, neutralizationCareful quenching is crucial for safety and to hydrolyze the intermediate.
Purification Recrystallization or Column ChromatographyThe choice of purification method will depend on the physical properties of the product and the impurities present.

Troubleshooting and Field-Proven Insights

  • Low or No Conversion:

    • Moisture Contamination: Ensure all glassware is flame-dried and reagents are anhydrous. The Vilsmeier reagent is highly sensitive to moisture.

    • Insufficient Activation: Ensure the Vilsmeier reagent is properly formed before adding the substrate. A color change or formation of a precipitate is a good indicator.

    • Low Reaction Temperature/Time: The substrate may require more forcing conditions. Gradually increase the temperature and reaction time while monitoring for decomposition.

  • Formation of Side Products:

    • Chlorination: The Vilsmeier-Haack reaction can sometimes lead to chlorination of the aromatic ring, especially at higher temperatures.[8][9] Careful control of the reaction temperature is crucial.

    • Multiple Formylations: While less common, double formylation is a possibility. This can sometimes be controlled by adjusting the stoichiometry of the Vilsmeier reagent.

  • Work-up Difficulties:

    • Emulsion Formation: During extraction, emulsions can form. Addition of brine can help to break up emulsions.

    • Product Insolubility: If the product precipitates during work-up, ensure complete precipitation by adjusting the pH and cooling before filtration.

Conclusion

The Vilsmeier-Haack formylation of 6-fluoro-2-hydroxyquinoline provides a direct and efficient route to a valuable synthetic intermediate. By understanding the reaction mechanism and carefully controlling the experimental parameters, researchers can successfully synthesize 6-fluoro-2-hydroxy-3-quinolinecarbaldehyde. This protocol, combined with the provided insights, serves as a robust starting point for the development of novel quinoline-based compounds in the pursuit of new therapeutic agents.

References

  • Kimura, Y. and Matsuura, D. (2013) Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. [Link]

  • SYNTHESIS (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. [Link]

  • Chemistry Steps (2023). Vilsmeier-Haack Reaction. [Link]

  • DUT Open Scholar (n.d.). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. [Link]

  • Wikipedia (n.d.). Vilsmeier–Haack reaction. [Link]

  • Growing Science (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde and its reactivity. [Link]

  • Organic Chemistry Portal (n.d.). Vilsmeier-Haack Reaction. [Link]

  • International Journal of ChemTech Research (2016). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. [Link]

  • PubMed (2003). Isolation of 4-chloro-3-formyl-2-(2-hydroxyethene-1-yl) quinolines by Vilsmeier Haack reaction on quinaldines: Construction of diazepino quinoline heterocycles and their antimicrobial and cytogenetic studies. [Link]

  • Organic Chemistry Explained (2021). Vilsmeier-Haack Reaction Mechanism. [Link]

  • Journal of Advanced Scientific Research (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. [Link]

  • J&K Scientific LLC (2025). Vilsmeier-Haack Reaction. [Link]

  • Royal Society of Chemistry (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. [Link]

  • MDPI (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. [Link]

  • Journal of Heterocyclic Chemistry (2002). Preparation of 6-fluoro-8-quinolinol and related 6-fluoroquinolines. [Link]

  • Google Patents (n.d.). CN107602463B - Synthesis method of 6-hydroxy-2 (1H) -quinolinone.

Sources

Method

Application Note: One-Pot Synthesis of Bioactive Heterocycles from 6-Fluoro-Quinoline Aldehydes

Executive Summary This guide details the synthetic protocols for generating bioactive heterocyclic libraries utilizing 2-chloro-6-fluoroquinoline-3-carbaldehyde as a pivotal scaffold. The 6-fluoro-quinoline moiety is a p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthetic protocols for generating bioactive heterocyclic libraries utilizing 2-chloro-6-fluoroquinoline-3-carbaldehyde as a pivotal scaffold. The 6-fluoro-quinoline moiety is a privileged pharmacophore in medicinal chemistry, known for enhancing metabolic stability and lipophilicity in antimicrobial and anticancer agents (e.g., fluoroquinolones).

We present a robust workflow starting from the Meth-Cohn synthesis of the aldehyde precursor, followed by divergent one-pot multicomponent reactions (MCRs) to yield pyrazole and pyrimidine derivatives. These protocols are optimized for reproducibility, scalability, and atom economy.

Strategic Rationale & Mechanism

The Fluorine Effect in Drug Design

The incorporation of fluorine at the C-6 position of the quinoline ring is not arbitrary. It serves as a bioisostere for hydrogen, significantly altering the physicochemical properties without steric penalty.

  • Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) prevents oxidative metabolism at the C-6 position, extending the distinct half-life of the drug candidate.

  • Lipophilicity: Fluorination increases

    
    , facilitating passive transport across bacterial membranes or the blood-brain barrier.
    
The Meth-Cohn Pathway

The synthesis of the core aldehyde relies on the Vilsmeier-Haack cyclization of


-arylacetamides, specifically known as the Meth-Cohn synthesis. This reaction is unique because the Vilsmeier reagent serves two functions:
  • Formylation: Introduction of the aldehyde carbon.

  • Cyclization: Closure of the pyridine ring via intramolecular electrophilic aromatic substitution.

Workflow Visualization

The following diagram illustrates the mechanistic pathway from the precursor to divergent heterocyclic targets.

MethCohn_Pathway Start p-Fluoroacetanilide Inter Intermediate Iminium Species Start->Inter Formylation Reagent Vilsmeier Reagent (POCl3 + DMF) Reagent->Inter Aldehyde 2-Chloro-6-fluoro- quinoline-3-carbaldehyde Inter->Aldehyde Cyclization & Hydrolysis Target1 Target A: Pyrazolyl-Quinolines (via Hydrazine) Aldehyde->Target1 One-Pot MCR Target2 Target B: Pyrimidyl-Quinolines (via Biginelli) Aldehyde->Target2 One-Pot MCR

Caption: Mechanistic flow from p-fluoroacetanilide to divergent bioactive heterocycles via the Meth-Cohn intermediate.

Core Protocol A: Synthesis of the Scaffold

Target: 2-Chloro-6-fluoroquinoline-3-carbaldehyde Reaction Type: Vilsmeier-Haack / Meth-Cohn Cyclization

Materials
  • 
    -Fluoroacetanilide (1.0 eq)
    
  • Phosphorus Oxychloride (

    
    ) (7.0 - 15.0 eq)
    
  • 
    -Dimethylformamide (DMF) (3.0 eq)[1][2]
    
  • Solvent: DMF (neat reaction)

Step-by-Step Methodology
  • Reagent Preparation (Critical): In a dry 3-neck round-bottom flask under

    
     atmosphere, cool dry DMF (3.0 eq) to 
    
    
    
    using an ice-salt bath.
  • Addition: Add

    
     dropwise over 30 minutes. Caution: Exothermic reaction. Maintain internal temperature 
    
    
    
    to generate the Vilsmeier reagent (chloroiminium salt). Stir for an additional 30 minutes at
    
    
    .
  • Substrate Introduction: Add

    
    -fluoroacetanilide (1.0 eq) portion-wise to the Vilsmeier reagent.
    
  • Cyclization: Remove the ice bath and heat the mixture to

    
      for 6–12 hours. Monitor via TLC (30% EtOAc in Hexane).
    
    • Note: The solution will turn deep yellow/orange.

  • Quenching: Cool the reaction mixture to room temperature. Pour the viscous oil slowly onto crushed ice (

    
     per 
    
    
    
    scale) with vigorous stirring.
  • Isolation: Stir the aqueous suspension for 1 hour to ensure complete hydrolysis of the iminium intermediate. The aldehyde will precipitate as a pale yellow solid.

  • Purification: Filter the solid, wash copiously with cold water (to remove acidic residues), and recrystallize from Ethyl Acetate or Acetonitrile .

Validation Criteria:

  • Appearance: Pale yellow crystalline solid.

  • Melting Point:

    
     (Lit. value check required).
    
  • IR: Distinct Carbonyl stretch (

    
    ).
    

Core Protocol B: One-Pot Synthesis of Pyrazolyl-Quinolines

Target: 2-Chloro-6-fluoro-3-(5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)quinoline Mechanism: Claisen-Schmidt Condensation


 Michael Addition 

Cyclization

This protocol utilizes a "telescoped" one-pot method where the chalcone intermediate is formed and immediately cyclized without isolation.

Materials
  • 2-Chloro-6-fluoroquinoline-3-carbaldehyde (1.0 eq)

  • Acetophenone derivative (e.g., 4-methoxyacetophenone) (1.0 eq)

  • Hydrazine Hydrate (99%) (2.5 eq)

  • Catalyst: Glacial Acetic Acid (cat.) or NaOH (base cat.)

  • Solvent: Ethanol (absolute)

Step-by-Step Methodology
  • Chalcone Formation: In a round-bottom flask, dissolve the quinoline aldehyde (1 mmol) and acetophenone (1 mmol) in Ethanol (

    
    ).
    
  • Catalysis: Add 10% NaOH solution (

    
    ) dropwise. Stir at room temperature for 2–4 hours.
    
    • Checkpoint: Formation of a precipitate indicates the chalcone (Schiff base/enone) formation.

  • Heterocyclization: WITHOUT isolating the precipitate, add Hydrazine Hydrate (2.5 mmol) directly to the flask.

  • Reflux: Heat the mixture to reflux (

    
    ) for 6–8 hours.
    
  • Work-up: Cool to room temperature. Pour into ice-water. The pyrazoline derivative typically precipitates out.

  • Purification: Filter and recrystallize from Ethanol/DMF mixtures.

Core Protocol C: One-Pot Biginelli Synthesis (Pyrimidines)

Target: Ethyl 6-(2-chloro-6-fluoroquinolin-3-yl)-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Mechanism: Acid-catalyzed three-component condensation.

Materials
  • 2-Chloro-6-fluoroquinoline-3-carbaldehyde (1.0 eq)

  • Ethyl Acetoacetate (1.0 eq)

  • Urea or Thiourea (1.2 eq)

  • Catalyst:

    
    -Toluenesulfonic acid (
    
    
    
    -TSA) (10 mol%) or
    
    
  • Solvent: Ethanol[3]

Step-by-Step Methodology
  • Mixing: Combine aldehyde, ethyl acetoacetate, and urea in Ethanol.

  • Catalyst Addition: Add

    
    -TSA.
    
  • Reaction: Reflux for 8–10 hours.

  • Monitoring: TLC (Ethyl Acetate:Hexane 1:1). Look for the disappearance of the aldehyde spot.

  • Isolation: Concentrate the solvent under reduced pressure to half volume. Cool in an ice bath to induce crystallization.

  • Purification: Recrystallize from Ethanol.

Data Summary & Characterization

Compound ClassKey IR Signals (

)

NMR Characteristic Signals (

ppm)
Expected Yield
Aldehyde Precursor

(C=O),

(C=N)

(s, 1H, CHO),

(s, 1H, H-4 quinoline)

Pyrazoline

(NH),

(C=N)

(dd, 2H, CH2 pyrazole),

(dd, 1H, CH pyrazole)

Pyrimidine

(NH),

(Ester C=O)

(d, 1H, CH pyrimidine),

(t, 3H, CH3)

Troubleshooting & Safety

Common Pitfalls
  • Low Yield in Vilsmeier Step: Often caused by moisture in DMF or insufficient cooling during

    
     addition. Solution: Distill DMF over 
    
    
    
    and strictly control temperature
    
    
    .
  • Aldehyde Oxidation: The aldehyde can oxidize to carboxylic acid if left in air. Solution: Store under inert gas or convert immediately.

  • Incomplete Cyclization (Pyrazoles): If the chalcone persists, increase reflux time or switch solvent to Glacial Acetic Acid (which acts as both solvent and catalyst).

Safety Matrix
  • 
    :  Highly corrosive, reacts violently with water. Quench strictly on ice in a fume hood.
    
  • Hydrazine Hydrate: Suspected carcinogen and highly toxic. Use double-gloving and handle in a well-ventilated hood.

References

  • Meth-Cohn, O., & Narine, B. (1978).[4] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[4] Tetrahedron Letters, 19(23), 2045-2048.

  • Srivastava, A., & Singh, R. M. (2005).[5] Vilsmeier-Haack Reagent: A Facile Synthesis of 2-Chloro-3-formylquinolines from N-Arylacetamides.[5][6] Indian Journal of Chemistry, 44B, 1868-1875.[4]

  • Kidwai, M., et al. (2012). One-pot synthesis of useful heterocycles in medicinal chemistry using a cascade strategy. Green Chemistry, 14, 28-35.

  • BenchChem Technical Support. (2025). Application Notes: Vilsmeier-Haack Reaction for Quinoline Synthesis. BenchChem Protocols.

  • Lesher, G. Y., et al. (1962). 1,8-Naphthyridine Derivatives. A New Class of Chemotherapeutic Agents. Journal of Medicinal Chemistry, 5(5), 1063-1065.

Sources

Application

The Friedländer Synthesis: A Detailed Protocol for the Annulation of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction The Friedländer synthesis, a cornerstone of heterocyclic chemistry since its discovery by Paul Friedländer in 1882, provide...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedländer synthesis, a cornerstone of heterocyclic chemistry since its discovery by Paul Friedländer in 1882, provides a powerful and versatile method for the construction of quinoline and polycyclic quinoline scaffolds.[1] This acid- or base-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active α-methylene group remains a highly relevant transformation in contemporary organic synthesis.[2]

The quinoline moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic bioactive molecules with a broad spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[3][4] The introduction of fluorine atoms into these scaffolds can significantly enhance their metabolic stability, binding affinity, and pharmacokinetic profiles.

This application note provides a comprehensive guide to the utilization of a highly functionalized building block, 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde , in the Friedländer synthesis to access novel, fluorine-containing polycyclic quinolones. These complex heterocyclic systems are of significant interest to researchers in drug discovery and materials science. We present a detailed, two-part experimental guide, beginning with the synthesis of the key carbaldehyde precursor, followed by detailed protocols for its subsequent Friedländer annulation under various catalytic conditions.

Part I: Synthesis of the Key Precursor: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

The synthesis of the title carbaldehyde is a multi-step process that begins with the formylation of a commercially available substituted acetanilide via the Vilsmeier-Haack reaction, followed by hydrolysis of the resulting 2-chloroquinoline.

Step 1: Vilsmeier-Haack Reaction for 2-Chloro-6-fluoroquinoline-3-carbaldehyde

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[5][6] In this step, 4-fluoroacetanilide is converted to 2-chloro-6-fluoroquinoline-3-carbaldehyde.

Protocol:

  • In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF, 3.0 equiv.) to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃, 4.5 equiv.) dropwise to the cooled DMF with constant stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • To this mixture, add 4-fluoroacetanilide (1.0 equiv.) portion-wise over 30 minutes, ensuring the temperature does not exceed 20 °C.

  • After the addition, slowly heat the reaction mixture to 80-90 °C and maintain this temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • The crude product will precipitate out of the solution. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

  • Recrystallize the crude product from ethyl acetate to afford pure 2-chloro-6-fluoroquinoline-3-carbaldehyde.

Step 2: Hydrolysis to 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

The 2-chloro group of the synthesized intermediate is readily hydrolyzed to the corresponding 2-oxo (or quinolone) derivative under acidic conditions.[7][8]

Protocol:

  • In a round-bottom flask, suspend 2-chloro-6-fluoroquinoline-3-carbaldehyde (1.0 equiv.) and sodium acetate (1.5 equiv.) in 70% aqueous acetic acid.

  • Heat the mixture to reflux (approximately 110-120 °C) for 10-12 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature. The product will precipitate from the solution.

  • Collect the solid product by vacuum filtration, wash with copious amounts of water to remove acetic acid and salts, and then with a small amount of cold ethanol.

  • Dry the product under vacuum to yield 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde as a stable solid.

Synthesis_of_Starting_Material 4-Fluoroacetanilide 4-Fluoroacetanilide Step1 Vilsmeier-Haack Reaction 4-Fluoroacetanilide->Step1 Vilsmeier_Reagent Vilsmeier Reagent (DMF, POCl3) Vilsmeier_Reagent->Step1 Intermediate 2-Chloro-6-fluoroquinoline- 3-carbaldehyde Step1->Intermediate Step2 Hydrolysis Intermediate->Step2 Hydrolysis_Reagents 70% Acetic Acid, Sodium Acetate Hydrolysis_Reagents->Step2 Final_Product 6-Fluoro-2-oxo-1,2-dihydroquinoline- 3-carbaldehyde Step2->Final_Product

Caption: Synthetic pathway to the key aldehyde precursor.

Part II: Friedländer Annulation Protocols

The following protocols detail the reaction of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with a generic active methylene compound (e.g., a ketone such as acetophenone or a cyclic ketone like cyclohexanone) to form the corresponding polycyclic quinolone.

Protocol A: Acid-Catalyzed Friedländer Synthesis (Conventional Heating)

Acid catalysis is a common and effective method for promoting the Friedländer condensation.[2]

Materials:

  • 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (1.0 mmol)

  • Active methylene compound (e.g., Acetophenone) (1.1 mmol)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 mmol, 10 mol%)

  • Ethanol or Glacial Acetic Acid (10 mL)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde, the active methylene compound, and the solvent.

  • Add the p-TsOH catalyst to the mixture.

  • Heat the reaction mixture to reflux (80-120 °C, depending on the solvent) and maintain for 4-24 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the mixture to room temperature.

  • If the product precipitates, collect it by filtration. If not, remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol B: Base-Catalyzed Friedländer Synthesis (Conventional Heating)

Base-catalyzed conditions are also widely used, particularly when the starting materials are sensitive to acid.[9]

Materials:

  • 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (1.0 mmol)

  • Active methylene compound (1.1 mmol)

  • Potassium hydroxide (KOH) (0.2 mmol, 20 mol%)

  • Ethanol (10 mL)

Procedure:

  • In a round-bottom flask with a reflux condenser, dissolve the 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde in ethanol.

  • Add the active methylene compound and the catalytic amount of KOH.

  • Heat the mixture to reflux and monitor the reaction by TLC. The reaction time can vary from a few hours to overnight.

  • Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

  • Add water (20 mL) to the residue and extract the product with a suitable organic solvent like dichloromethane (3 x 15 mL).

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent.

  • Purify the crude product by crystallization or column chromatography.

Protocol C: Microwave-Assisted Friedländer Synthesis

Microwave irradiation can dramatically reduce reaction times and often improves yields.[1][10]

Materials:

  • 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (1.0 mmol)

  • Active methylene compound (1.2 mmol)

  • Glacial Acetic Acid (5 mL)

Procedure:

  • In a 10 mL microwave process vial equipped with a magnetic stirrer, combine the aldehyde, the active methylene compound, and glacial acetic acid.

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the mixture at a controlled temperature (e.g., 160 °C) for 5-15 minutes.[1]

  • After the reaction, allow the vial to cool to room temperature.

  • Pour the reaction mixture into ice-water and neutralize with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product as needed.

Friedlander_Workflow cluster_start Starting Materials Aldehyde 6-Fluoro-2-oxo-1,2-dihydroquinoline- 3-carbaldehyde Reaction Reaction Setup (Solvent + Catalyst) Aldehyde->Reaction Ketone Active Methylene Compound Ketone->Reaction Heating Heating (Conventional or Microwave) Reaction->Heating Workup Work-up (Quenching, Extraction) Heating->Workup Purification Purification (Chromatography/Recrystallization) Workup->Purification Final_Product Polycyclic Fluoroquinolone Purification->Final_Product

Caption: General experimental workflow for the Friedländer synthesis.

Mechanism and Scientific Rationale

Two primary mechanisms are generally accepted for the Friedländer synthesis, depending on the catalytic conditions.[11]

  • Aldol Condensation Pathway (Base-Catalyzed): The reaction initiates with a base-catalyzed aldol condensation between the active methylene compound and the aldehyde of the quinolone. The resulting aldol adduct then undergoes intramolecular cyclization via attack of the amine on the carbonyl group, followed by dehydration to yield the final aromatic product.

  • Schiff Base Formation Pathway (Acid-Catalyzed): Under acidic conditions, the reaction often begins with the formation of a Schiff base (imine) between the amino group of the quinolone and the carbonyl of the active methylene compound. This is followed by an intramolecular aldotal-type reaction and subsequent dehydration to afford the quinoline derivative.

Friedlander_Mechanism cluster_acid Acid-Catalyzed Pathway cluster_base Base-Catalyzed Pathway A1 Reactants + H+ A2 Schiff Base Formation A1->A2 A3 Intramolecular Aldol-type Reaction A2->A3 A4 Dehydration A3->A4 A5 Product A4->A5 B1 Reactants + Base B2 Aldol Condensation B1->B2 B3 Intramolecular Cyclization B2->B3 B4 Dehydration B3->B4 B5 Product B4->B5

Caption: Acid- and base-catalyzed mechanisms of the Friedländer synthesis.

The choice of catalyst is crucial and often substrate-dependent.[9] For substrates sensitive to strong acids, a base-catalyzed approach may be preferable. Modern methods often employ milder and more efficient catalysts, including various nanocatalysts and ionic liquids, to improve yields and sustainability.[12]

Data Presentation

The following table summarizes typical reaction parameters for the different protocols. Researchers should optimize these conditions for their specific active methylene compound.

Protocol Catalyst Solvent Temperature (°C) Typical Reaction Time Expected Yield
A p-TsOH·H₂OEthanol / Acetic Acid80-1204-24 hModerate to Good
B KOHEthanol806-18 hModerate to Good
C Acetic AcidAcetic Acid (neat)1605-15 minGood to Excellent

Troubleshooting and Optimization

  • Low or No Product Yield: This is a common issue that can stem from several factors.[13] Ensure that the starting materials are pure, as impurities can inhibit the reaction. The choice of catalyst is critical; if one type is ineffective, try the other (acid vs. base) or explore modern catalytic systems.[9] The reaction temperature can also be optimized; a gradual increase may improve a sluggish reaction.

  • Side Reactions: Under basic conditions, the active methylene compound can undergo self-aldol condensation.[9] This can be mitigated by slowly adding the ketone to the reaction mixture. At high temperatures, self-condensation of the 2-aminoaryl aldehyde can also occur. Optimizing the reaction temperature is key to minimizing this side product.

  • Purification Challenges: The final product may be difficult to separate from starting materials or byproducts. Careful selection of the chromatographic eluent system is crucial. Recrystallization from a suitable solvent system can also be an effective purification method.

Conclusion

The Friedländer synthesis utilizing 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde offers a robust and adaptable route to novel polycyclic fluoroquinolones. By providing detailed protocols for the synthesis of the key aldehyde precursor and its subsequent annulation under various catalytic conditions, this application note serves as a practical guide for researchers in organic synthesis, medicinal chemistry, and materials science. The ability to fine-tune the reaction conditions, including the use of modern techniques like microwave-assisted synthesis, allows for the efficient generation of diverse molecular architectures for further investigation and application.

References

  • Scribd. (n.d.). Microwave Assisted Friedlander Synthesis. [Link]

  • Bentham Science. (2022). Microwave-assisted, [Bmim]HSO4-catalyzed the Friedländer Quinoline Synthesis of Quinoline Under Solvent-free Conditions. [Link]

  • Bentham Science. (2025). Synthesis of Substituted Quinolines Using the Friedlander Reaction Under Microwave Irradiation Techniques. [Link]

  • Potter, M. K., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1124-1128. [Link]

  • Katritzky, A. R., et al. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molbank, 2022(3), M1433. [Link]

  • J&K Scientific LLC. (2025). Friedländer Synthesis. [Link]

  • Wikipedia. (n.d.). Friedländer synthesis. [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. [Link]

  • Potter, M. K., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1124–1128. [Link]

  • Cambridge University Press. (n.d.). Friedlander Synthesis. [Link]

  • El-Sayed, N. N. E., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8133-8166. [Link]

  • SynArchive. (n.d.). Friedländer synthesis. [Link]

  • Kumar, A., et al. (2023). Different catalytic approaches of Friedländer synthesis of quinolines. RSC Advances, 13(40), 28243-28263. [Link]

  • Al-Majedy, Y. K., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Molecules, 27(22), 8009. [Link]

Sources

Method

Green chemistry protocols for synthesizing fluorinated quinoline-3-carbaldehydes

Executive Summary Fluorinated quinoline-3-carbaldehydes are critical pharmacophores in medicinal chemistry, serving as precursors for statins, antimalarials, and anticancer agents. The fluorine atom imparts metabolic sta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Fluorinated quinoline-3-carbaldehydes are critical pharmacophores in medicinal chemistry, serving as precursors for statins, antimalarials, and anticancer agents. The fluorine atom imparts metabolic stability and lipophilicity, while the C3-aldehyde handle allows for versatile downstream diversification.

Traditionally, these scaffolds are synthesized via the Meth-Cohn (Vilsmeier-Haack) reaction, utilizing phosphorus oxychloride (


) and dimethylformamide (DMF).[1][2] While effective, this route is marred by high toxicity, corrosive byproducts, and poor atom economy.

This Application Note details three validated green chemistry protocols that circumvent these limitations. We prioritize methods that replace toxic reagents (e.g., replacing


 with TCT), utilize alternative energy sources (Microwave/Ultrasound), or eliminate volatile organic solvents.

Strategic Overview & Mechanism

The core transformation involves the cyclization of fluorinated acetanilides into 2-chloro-3-formyl-fluorooquinolines .

The Green Shift:

  • Classical Route:

    
    . (Issues: Thermal hazard, viscous waste, toxic 
    
    
    
    ).
  • Green Route A (Reagent Substitution): Use of 2,4,6-Trichloro-1,3,5-triazine (TCT) to generate the Vilsmeier reagent in situ. TCT is a solid, easier to handle, and less corrosive than liquid

    
    .
    
  • Green Route B (Energy Efficiency): Microwave (MW) irradiation to accelerate the rate-determining cyclization step.

  • Green Route C (Process Intensification): Ultrasound-assisted synthesis to enhance mass transfer in viscous Vilsmeier adducts.

Mechanistic Pathway (Green Vilsmeier)

G Start Fluorinated Acetanilide Inter1 Imidoyl Chloride Intermediate Start->Inter1 Reagent Green Vilsmeier Reagent (TCT-DMF Adduct) Reagent->Inter1 Electrophilic Attack Inter2 Iminium Species Inter1->Inter2 Formylation Cyclization Intramolecular Cyclization Inter2->Cyclization Ring Closure Hydrolysis Hydrolysis (Ice/Water) Cyclization->Hydrolysis Elimination Product 2-Chloro-3-formyl- fluoroquinoline Hydrolysis->Product

Figure 1: Mechanistic pathway for the modified Vilsmeier-Haack reaction using TCT-DMF adduct.

Experimental Protocols

Protocol A: TCT-Mediated Synthesis (The "Green Reagent" Method)

Best for: Laboratories seeking to eliminate


 without specialized equipment.

Principle: TCT reacts with DMF to form the Vilsmeier-Haack adduct (chloromethyleneiminium salt) under milder conditions than


.

Materials:

  • Substrate:

    
    -(4-fluorophenyl)acetamide (
    
    
    
    ).
  • Reagent: 2,4,6-Trichloro-1,3,5-triazine (TCT) (

    
    ).
    
  • Solvent: DMF (dry,

    
    ).
    
  • Catalyst: None.

Step-by-Step Procedure:

  • Adduct Formation: In a fume hood, place TCT (

    
    , 
    
    
    
    ) in a round-bottom flask. Add DMF (
    
    
    ) dropwise at
    
    
    . Stir for 15–20 minutes. A white/yellowish solid adduct will form.
    • Note: This reaction is exothermic; ensure temperature does not exceed

      
      .
      
  • Addition: Add

    
    -(4-fluorophenyl)acetamide (
    
    
    
    ,
    
    
    ) to the adduct mixture in small portions.
  • Reaction: Stir the mixture at room temperature for 30 minutes, then heat to

    
      for 2–3 hours.
    
    • Monitoring: Check TLC (20% EtOAc/Hexane).

  • Quenching: Cool the mixture to RT. Pour slowly onto crushed ice (

    
    ) with vigorous stirring.
    
  • Isolation: Neutralize with saturated

    
     solution to pH 7–8. A yellow precipitate will form.
    
  • Purification: Filter the solid, wash with cold water (

    
    ), and recrystallize from ethanol.
    

Yield Expectation: 85–92%

Protocol B: Microwave-Assisted Synthesis

Best for: High-throughput synthesis and rapid library generation.

Principle: Dielectric heating provides uniform energy directly to the polar Vilsmeier intermediate, reducing reaction time from hours to minutes.

Materials:

  • Substrate:

    
    -(3,4-difluorophenyl)acetamide (
    
    
    
    ).
  • Reagent:

    
     (
    
    
    
    ) OR TCT (
    
    
    ).
  • Solvent: DMF (

    
    ).
    
  • Equipment: Monowave reactor (e.g., Anton Paar or CEM).

Step-by-Step Procedure:

  • Preparation: In a microwave vial (10 mL or 30 mL), dissolve the acetanilide in DMF.

  • Reagent Addition: Cool the vial in an ice bath. Add

    
     dropwise (or TCT). Cap the vial.
    
  • Irradiation: Place in the microwave reactor.

    • Parameters:

      • Temperature:

        
        [3][4]
        
      • Time: 4–8 minutes

      • Power: Dynamic (Max 150 W)

      • Stirring: High

  • Work-up: Pour the hot reaction mixture onto ice. Neutralize with sodium acetate or

    
    .
    
  • Isolation: Filter and dry.[4][5]

Yield Expectation: 88–95% (Time reduced by ~95%)

Protocol C: Ultrasound-Assisted Solvent-Free Synthesis

Best for: Maximizing atom economy and minimizing waste (E-factor).

Principle: Acoustic cavitation generates local hotspots, driving the reaction in a "neat" (solvent-free) or minimal solvent paste, overcoming the viscosity of the Vilsmeier salt.

Step-by-Step Procedure:

  • Mixing: In a mortar, grind

    
    -(4-fluorophenyl)acetamide (
    
    
    
    ) and TCT (
    
    
    ) to a fine powder.
  • Activation: Transfer to a flask. Add DMF (

    
    , ~1.2 mL) dropwise. The mixture will become a thick paste.
    
  • Sonication: Place the flask in an ultrasonic cleaning bath (

    
    ). Sonicate at 
    
    
    
    for 20–40 minutes.
  • Work-up: Add crushed ice directly to the flask. Sonicate for another 5 minutes to break up the solid mass.

  • Filtration: Filter the resulting solid.

Yield Expectation: 80–88%

Comparative Analysis of Methods

MetricClassical (

/

)
TCT-Mediated (Green Reagent)Microwave-Assisted (MWI)Ultrasound (US)
Reaction Time 4–16 Hours2–3 Hours4–8 Minutes 20–40 Minutes
Yield 60–75%85–92%88–95% 80–88%
Atom Economy LowHighHighVery High
Toxicity High (

)
Moderate (TCT is solid)ModerateModerate
Energy Use High (Reflux)ModerateLow Low

Troubleshooting & Expert Tips

  • Moisture Sensitivity: The Vilsmeier reagent (whether from

    
     or TCT) is highly moisture-sensitive. Ensure DMF is dry (distilled over 
    
    
    
    or molecular sieves).
  • Exotherm Control: The formation of the Vilsmeier adduct is exothermic. Always cool the DMF before adding the chlorinating agent to prevent "runaway" decomposition which darkens the product (tar formation).

  • Regioselectivity: For 3-fluoroacetanilide , cyclization can occur at the 2- or 6-position. The Vilsmeier reaction generally favors the less sterically hindered position (para to the fluorine), but mixtures may occur. MWI often improves regioselectivity by overcoming activation barriers for the thermodynamic product.

Decision Matrix for Protocol Selection

DecisionTree Start Select Synthesis Method Q1 Is POCl3 permitted/available? Start->Q1 Q2 Is Microwave Reactor available? Q1->Q2 Yes MethodA Protocol A: TCT-Mediated (Green Reagent) Q1->MethodA No (Avoid POCl3) Q3 Is Ultrasound Bath available? Q2->Q3 No MethodB Protocol B: Microwave-Assisted (High Throughput) Q2->MethodB Yes Q3->MethodA No MethodC Protocol C: Ultrasound-Assisted (Solvent Minimized) Q3->MethodC Yes

Figure 2: Decision matrix for selecting the optimal synthesis protocol.

References

  • BenchChem Technical Support . Vilsmeier-Haack Synthesis of 2-Chloro-3-formyl Quinoline: Troubleshooting and Protocols. BenchChem. Link

  • Giacomelli, G., et al. (2002).[6] An Efficient Route to Alkyl Chlorides from Alcohols Using the Complex TCT/DMF. Organic Letters, 4(4), 553-555.[6] Link

  • Meth-Cohn, O., & Goon, S. (2004). Pyridines, Quinolines, and Other Related Systems by the Vilsmeier and the Reverse Vilsmeier Method. Heterocycles. Link

  • Srivastava, A., et al. (2021).[7] 2,4,6-Trichloro-1,3,5-triazine and N,N′-dimethylformamide as an effective Vilsmeier–Haack reagent for the synthesis of 2-chloro-3-formyl quinolines. ResearchGate. Link

  • Paul, S., et al. (2012). Ultrasound assisted synthesis of 2-chloro-3-formylquinolines. Ultrasonics Sonochemistry. Link

Sources

Application

Functionalization of the aldehyde group in 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Executive Summary This technical guide details the functionalization of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (hereafter referred to as 6-FQ-3-CHO ). This scaffold is a critical intermediate in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the functionalization of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (hereafter referred to as 6-FQ-3-CHO ). This scaffold is a critical intermediate in the synthesis of fluoroquinolone-based antibiotics and anticancer agents. Unlike simple benzaldehydes, the reactivity of the C3-formyl group in this system is heavily influenced by the adjacent lactam moiety and the electron-withdrawing fluorine at the C6 position.

This document provides validated protocols for transforming the aldehyde group into bioactive pharmacophores via Schiff base formation , Knoevenagel condensation , and Friedländer-type cyclization . It addresses specific solubility challenges inherent to the 2-quinolone backbone and offers mechanistic insights to optimize yield and purity.

Chemical Logic & Reactivity Profile

The Push-Pull Electronic System

The 6-FQ-3-CHO molecule exhibits a unique electronic environment that dictates its reactivity:

  • Electrophilicity of C3-CHO: The C3-aldehyde is exceptionally electrophilic. The adjacent carbonyl of the lactam (C2=O) withdraws electron density, and the C6-Fluorine atom exerts a long-range inductive withdrawing effect (

    
    ). This makes the aldehyde highly susceptible to nucleophilic attack.
    
  • Solubility Constraints: The lactam moiety (NH-C=O) facilitates strong intermolecular hydrogen bonding, rendering the molecule sparingly soluble in non-polar solvents. Reactions often require polar aprotic solvents (DMF, DMSO) or acidic media (Glacial Acetic Acid) to disrupt these networks.

  • Tautomeric Equilibrium: While the 2-oxo (lactam) form predominates, the 2-hydroxy (lactim) tautomer can participate in O-alkylation if basic conditions are too harsh.

Reactivity Map (Graphviz Visualization)

ReactivityMap Start 6-FQ-3-CHO (Aldehyde Scaffold) Schiff Schiff Base Formation (Azomethines) Start->Schiff + Amines/Hydrazines (Acid Cat.) Knoevenagel Knoevenagel Condensation (Acrylonitriles/Coumarins) Start->Knoevenagel + Active Methylene (Piperidine Cat.) Oxidation Oxidation (Carboxylic Acids) Start->Oxidation + KMnO4/AgNO3 Cyclization Friedländer/Povarov (Tricyclic Systems) Start->Cyclization + Enamines/Ureas Hydrazones Antimicrobial Hydrazones Schiff->Hydrazones Fused Pyrimido[4,5-b]quinolines Knoevenagel->Fused Cyclization step Acids C3-Carboxylic Acid (Ligand Precursor) Oxidation->Acids

Figure 1: Reactivity landscape of the C3-aldehyde handle. The electrophilic aldehyde serves as a divergent point for accessing diverse chemical space.

Experimental Protocols

Protocol A: Synthesis of Antimicrobial Schiff Bases (Hydrazones)

Application: This reaction is the primary route for generating libraries for antibacterial screening (e.g., against S. aureus or E. coli). The 6-fluoro group acts synergistically with the hydrazone linkage to enhance membrane permeability.

Reagents:

  • Substrate: 6-FQ-3-CHO (1.0 eq)

  • Nucleophile: Thiosemicarbazide or substituted Hydrazine (1.1 eq)

  • Solvent: Ethanol (Abs.) or Methanol[1]

  • Catalyst: Glacial Acetic Acid (cat. 2-3 drops)

Step-by-Step Methodology:

  • Dissolution: In a 50 mL round-bottom flask, suspend 1.0 mmol of 6-FQ-3-CHO in 15 mL of absolute ethanol.

    • Expert Note: If the starting material does not dissolve, add minimal DMF (1-2 mL) dropwise until clear. Do not heat excessively before adding the nucleophile to avoid degradation.

  • Addition: Add 1.1 mmol of thiosemicarbazide. The mixture may remain a suspension.

  • Catalysis: Add 3 drops of glacial acetic acid.

  • Reflux: Heat the mixture to reflux (78°C) for 4–6 hours.

    • Checkpoint: The reaction progress is monitored by TLC (30% Ethyl Acetate in Hexane). The aldehyde spot (usually higher R_f) will disappear, replaced by a lower R_f fluorescent spot (Schiff base).

  • Workup: Cool the reaction mixture to room temperature. The product usually precipitates out as a yellow/orange solid.

  • Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) followed by diethyl ether (to remove unreacted hydrazine). Recrystallize from DMF/Ethanol if necessary.

Typical Yield: 85–92%

Protocol B: Knoevenagel Condensation (Access to Fused Systems)

Application: Reaction with active methylenes (e.g., malononitrile) creates an electron-deficient alkene, which can undergo intramolecular cyclization to form benzo[b][1,8]naphthyridines or pyrano[3,2-c]quinolines .

Reagents:

  • Substrate: 6-FQ-3-CHO (1.0 eq)

  • Active Methylene: Malononitrile (1.1 eq)

  • Solvent: Ethanol[1][2][3][4]

  • Catalyst: Piperidine (cat.[5][6] 0.1 eq)

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 mmol of 6-FQ-3-CHO and 1.1 mmol of malononitrile in 10 mL of ethanol.

  • Initiation: Add 2 drops of piperidine.

    • Caution: Piperidine is basic.[2][6] Adding too much can cause the quinolone ring to open or deprotonate the lactam nitrogen (N-H), leading to side reactions.

  • Reaction: Reflux for 3 hours. A color change to deep yellow or red is typical.

  • Isolation: Cool to 0°C. The condensation product (3-(2,2-dicyanovinyl)-6-fluoro-2-quinolone) will crystallize.

  • Validation: Filter and wash with cold ethanol.

Mechanism Insight: The piperidine deprotonates the malononitrile, generating a carbanion that attacks the C3-aldehyde. Subsequent dehydration is rapid due to the conjugation with the quinolone ring.

Analytical Validation Data

To ensure the integrity of the functionalization, compare your product data against these expected values for the 6-Fluoro derivatives.

Feature6-FQ-3-CHO (Starting Material)Schiff Base Product (Thiosemicarbazone)Knoevenagel Product (Malononitrile)
IR (C=O) 1670 cm⁻¹ (Aldehyde) + 1640 cm⁻¹ (Lactam)1645 cm⁻¹ (Lactam only)1650 cm⁻¹ (Lactam)
IR (Other) 2850 cm⁻¹ (C-H Aldehyde)3300-3400 cm⁻¹ (NH/NH2)2210 cm⁻¹ (CN Nitrile)
¹H NMR Singlet at 10.2–10.5 ppm (CHO)Loss of 10.5 ppm; New singlet at 8.3–8.6 ppm (CH=N)Loss of 10.5 ppm; Vinyl proton at 7.8–8.2 ppm
Appearance Pale yellow powderYellow/Orange crystalsRed/Orange powder

Synthesis Workflow Diagram

Workflow Step1 STEP 1: Solubilization Solvent: EtOH + DMF (trace) Temp: 40°C Step2 STEP 2: Reagent Addition Add Nucleophile (Amine/Active Methylene) Add Catalyst (AcOH or Piperidine) Step1->Step2 Step3 STEP 3: Reflux Temp: 80°C | Time: 4-6 hrs Monitor: TLC (EtOAc/Hex) Step2->Step3 Step4 STEP 4: Isolation Cool to RT -> Precipitate forms Vacuum Filtration Step3->Step4 Step3->Step4 Precipitation Step5 STEP 5: Validation NMR: Check loss of CHO peak (10.2 ppm) Step4->Step5

Figure 2: General workflow for the functionalization of 2-oxo-3-formylquinolines.

References

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[7] A versatile new synthesis of quinolines and related fused pyridines.[7] Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.[8] Journal of the Chemical Society, Perkin Transactions 1, 1520-1530.[7] Link

    • Context: The foundational method (Vilsmeier-Haack) for synthesizing the aldehyde precursor.[9]

  • Ali, M., et al. (2013).[3] Synthesis and Characterization of New Schiff Bases Formed by Condensation of 1,10-Phenanthroline-2,9-dialdehyde with Sulfur-Containing Amines.[3] International Journal of Organic Chemistry, 3, 81-86.[3] Link[3]

    • Context: Provides comparative reaction conditions for Schiff base formation relevant to heterocyclic aldehydes.
  • Mahmoud, W. H., et al. (2018).[10] Metal complexes of novel Schiff base derived from the condensation of 2‐quinoline carboxaldehyde and ambroxol.[10] Applied Organometallic Chemistry, 32(9). Link

    • Context: Validates the coordination chemistry and biological relevance of quinoline-derived Schiff bases.
  • Musad, E. A., et al. (2011). Synthesis and antimicrobial activity of some new [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines containing quinoline moiety.[4] Der Pharma Chemica, 3(6), 356-366. Link

    • Context: Demonstrates the cyclization of hydrazones derived from quinoline-3-carbaldehydes into fused tricyclic systems.

Sources

Method

Synthesis of Novel Hydrazone Derivatives from 6-Fluoro-3-formyl-2-quinolone: A Detailed Guide for Medicinal Chemists

Introduction: The Strategic Fusion of Quinolone and Hydrazone Scaffolds In the landscape of medicinal chemistry, the quinolone core is a privileged scaffold, renowned for its broad spectrum of pharmacological activities,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Fusion of Quinolone and Hydrazone Scaffolds

In the landscape of medicinal chemistry, the quinolone core is a privileged scaffold, renowned for its broad spectrum of pharmacological activities, including potent antibacterial, anticancer, and anti-inflammatory properties.[1] Similarly, the hydrazone linkage (-NH-N=CH-) is a versatile pharmacophore known to impart a wide array of biological effects, such as antimicrobial, anticonvulsant, and antitubercular activities.[2][3] The strategic hybridization of these two pharmacologically active moieties into a single molecular entity presents a compelling avenue for the discovery of novel therapeutic agents with potentially synergistic or enhanced efficacy.[2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of hydrazone derivatives from 6-fluoro-3-formyl-2-quinolone, also known as 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde. We will delve into the underlying reaction mechanism, provide a detailed and validated experimental protocol, and discuss the critical aspects of characterization and purification. The causality behind experimental choices will be explained to empower researchers to adapt and troubleshoot the synthesis as needed.

Reaction Mechanism: A Classic Condensation

The synthesis of hydrazones from aldehydes and hydrazines is a classic acid-catalyzed condensation reaction. The reaction proceeds via a nucleophilic addition of the hydrazine to the electrophilic carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the stable hydrazone C=N bond.

The 6-fluoro-3-formyl-2-quinolone serves as the aldehyde precursor. The fluorine atom at the 6-position can enhance the compound's metabolic stability and binding affinity to biological targets. The formyl group at the 3-position is the reactive site for the condensation reaction. A variety of commercially available or synthetically accessible hydrazide derivatives (R-NH-NH2) can be employed to generate a diverse library of quinolone-hydrazone hybrids. The general reaction scheme is depicted below:

Experimental Workflow

The synthesis of hydrazone derivatives from 6-fluoro-3-formyl-2-quinolone is a robust and generally high-yielding process. The following diagram illustrates the typical workflow from starting materials to the purified final product.

G cluster_synthesis Synthesis cluster_workup Work-up & Purification cluster_analysis Characterization A 6-Fluoro-3-formyl-2-quinolone E Reaction Mixture A->E B Hydrazine/Hydrazide Derivative B->E C Solvent (e.g., Ethanol) C->E D Acid Catalyst (e.g., Acetic Acid) D->E F Cooling & Precipitation E->F Reflux G Filtration F->G H Crude Product G->H I Recrystallization H->I J Purified Hydrazone Derivative I->J K TLC J->K L FT-IR J->L M ¹H & ¹³C NMR J->M N Mass Spectrometry J->N

Caption: General workflow for the synthesis and characterization of hydrazone derivatives.

Detailed Experimental Protocol

This protocol describes a general and reliable method for the synthesis of hydrazone derivatives from 6-fluoro-3-formyl-2-quinolone.[4]

Materials:

  • 6-Fluoro-3-formyl-2-quinolone (1.0 mmol)

  • Appropriate hydrazine or hydrazide derivative (1.0 - 1.1 mmol)

  • Ethanol (or other suitable alcohol like methanol or isopropanol) (15-25 mL)

  • Glacial acetic acid (catalytic amount, a few drops)

  • Round-bottom flask

  • Reflux condenser

  • Stirring apparatus (magnetic stirrer and stir bar)

  • Heating mantle or oil bath

  • Thin-layer chromatography (TLC) plates and developing chamber

  • Filtration apparatus (Büchner funnel, filter paper, and vacuum flask)

  • Recrystallization solvent (e.g., ethanol, methanol, or a solvent mixture)

Procedure:

  • Dissolution of Starting Material: In a round-bottom flask, dissolve 6-fluoro-3-formyl-2-quinolone (1.0 mmol) in ethanol (15 mL). Gentle warming may be required to achieve complete dissolution.

  • Addition of Hydrazine/Hydrazide: To the stirred solution, add the selected hydrazine or hydrazide derivative (1.0 - 1.1 equivalents).[5]

  • Acid Catalysis: Add a few drops of glacial acetic acid to the reaction mixture. The acid catalyzes the condensation reaction by protonating the carbonyl oxygen, making the carbonyl carbon more electrophilic.[4]

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with continuous stirring. The reaction progress should be monitored by thin-layer chromatography (TLC).[6] The reaction is typically complete within 30 minutes to 8 hours, depending on the reactivity of the specific hydrazine derivative used.[4][6]

  • Cooling and Precipitation: Once the reaction is complete (as indicated by TLC, showing the consumption of the starting aldehyde), remove the heat source and allow the mixture to cool to room temperature. The hydrazone derivative will often precipitate out of the solution upon cooling.[4] For complete precipitation, the flask can be placed in an ice bath.

  • Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

  • Drying: Dry the crude product in a vacuum oven or desiccator to remove residual solvent.

  • Purification (Recrystallization): For obtaining a highly pure product, recrystallize the crude solid from a suitable solvent or solvent system (e.g., ethanol, methanol, or ethanol/water).[6] Dissolve the crude product in a minimum amount of the hot solvent, then allow it to cool slowly to room temperature, and finally in an ice bath to induce crystallization.

  • Final Drying: Collect the purified crystals by filtration and dry them under vacuum.

Characterization

The structure and purity of the synthesized hydrazone derivatives should be confirmed by standard analytical techniques:

  • Thin-Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: To confirm the formation of the hydrazone linkage (C=N stretching) and the presence of other key functional groups (e.g., N-H, C=O).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the molecule. The disappearance of the aldehyde proton signal and the appearance of the azomethine proton (-N=CH-) signal in the ¹H NMR spectrum are key indicators of a successful reaction.

  • Mass Spectrometry (MS): To determine the molecular weight of the synthesized compound and confirm its identity.[4]

Data Summary Table

The following table provides a template for summarizing the key experimental data for a series of synthesized hydrazone derivatives.

Compound IDHydrazide Derivative (R-group)Reaction Time (h)Yield (%)Melting Point (°C)Key Spectroscopic Data (e.g., ¹H NMR δ for -N=CH-)
1a Isonicotinohydrazide292293-2958.49 (s, 1H)
1b Nicotinohydrazide2.589>3008.50 (s, 1H)
1c Benzohydrazide395280-2828.55 (s, 1H)
1d 4-Chlorobenzohydrazide3.591298-3008.52 (s, 1H)
1e 4-Nitrobenzohydrazide488>3008.61 (s, 1H)

Note: The data in this table is illustrative and will vary depending on the specific hydrazide derivative used.

Troubleshooting and Expert Insights

  • Low Yield: If the yield is low, ensure that the starting materials are pure and dry. The reaction time can be extended, or a different acid catalyst (e.g., a few crystals of p-toluenesulfonic acid) can be tried.[6]

  • Incomplete Reaction: If the reaction does not go to completion, increasing the amount of the hydrazine derivative slightly (e.g., to 1.2 equivalents) may drive the equilibrium towards the product.

  • Purification Challenges: If the product is difficult to crystallize, column chromatography on silica gel may be an effective alternative purification method.

  • Solubility Issues: 6-fluoro-3-formyl-2-quinolone and some of the resulting hydrazones may have limited solubility. Using a co-solvent system or a higher boiling point solvent like isopropanol might be beneficial.

Conclusion

The synthesis of hydrazone derivatives from 6-fluoro-3-formyl-2-quinolone is a versatile and straightforward method for generating a library of novel compounds with significant potential in drug discovery. The robust nature of the reaction, coupled with the vast availability of diverse hydrazine and hydrazide building blocks, allows for extensive structure-activity relationship (SAR) studies. By following the detailed protocol and understanding the underlying chemical principles outlined in this application note, researchers can confidently and efficiently synthesize these promising hybrid molecules for further biological evaluation.

References

  • Zhu, J., et al. One-pot synthesis of hydrazine derivatives from aldehydes via radical addition reactions. Org. Biomol. Chem., 2018, 16(43), 8344-8347. Available from: [Link]

  • Stilinović, V., et al. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Adv., 2020, 10(65), 39659-39671. Available from: [Link]

  • Stilinović, V., et al. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric appro. RSC Publishing, 2020. Available from: [Link]

  • Kumar, A., et al. Quinoline-hydrazone Conjugates: Recent Insights into Synthetic Strategies, Structure-activity Relationship, and Biological Applications. Curr. Org. Chem., 2021, 25(16), 1904-1924. Available from: [Link]

  • Mandewale, M. C., et al. Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. Bioinorg. Chem. Appl., 2017, 2017, 8604769. Available from: [Link]

  • Shruthi T G, et al. Design, Synthesis and Study of Antibacterial and Antitubercular Activity of Quinoline Hydrazone Hybrids. ResearchGate, 2020. Available from: [Link]

  • Galeano, E., et al. Synthesis, leishmanicidal, trypanocidal and cytotoxic activity of quinoline-hydrazone hybrids. Bioorg. Med. Chem. Lett., 2015, 25(20), 4493-4497. Available from: [Link]

  • Elrayess, R., et al. Quinoline–hydrazone hybrids as dual mutant EGFR inhibitors with promising metallic nanoparticle loading: rationalized design, synthesis, biological investigation and computational studies. RSC Adv., 2022, 12(42), 27367-27387. Available from: [Link]

  • Alegaon, S. G., et al. Synthesis and In vitro Biological Evaluation of Quinolone-Based Hydrazones as Potential Antidiabetic Agents Targeting Key Metabolic Enzymes. ACS Omega, 2024. Available from: [Link]

  • Al-Ostoot, F. H., et al. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Molecules, 2018, 23(3), 539. Available from: [Link]

  • Asati, V., et al. Synthesis and biological evaluation of novel benzothiazole clubbed fluoroquinolone derivatives. J. Enzyme Inhib. Med. Chem., 2011, 26(5), 686-694. Available from: [Link]

  • Organic Chemistry Portal. Hydrazone synthesis. Available from: [Link]

  • Kumaran, P., et al. SYNTHESIS AND BIOLOGICAL EVALUATION OF HYDRAZONE DERIVATIVES. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 2013. Available from: [Link]

  • Patel, D., et al. Design, Synthesis, Characterisation and Biological Evaluation of Novel 7- Fluoroquinolone Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 2015. Available from: [Link]

  • Ain, N. U., et al. Facile and straightforward synthesis of Hydrazone derivatives. Journal of Nanomaterials, 2022. Available from: [Link]

  • Kıchou, N., et al. Synthesis, Biological Evaluation and Theoretical Studies of Hydrazone Derivatives. The Eurasia Proceedings of Science, Technology, Engineering & Mathematics, 2023, 23, 282-291. Available from: [Link]

  • Li, Y., et al. Synthesis and biological evaluation of 6-fluoro-3-phenyl-7-piperazinyl quinolone derivatives as potential topoisomerase I inhibitors. Eur. J. Med. Chem., 2016, 123, 395-405. Available from: [Link]

  • Check, C. T., et al. Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. Org. Lett., 2021, 23(11), 4279-4283. Available from: [Link]

  • Wang, B. D., et al. Synthesis, crystal structure and pharmacological evaluation of two new Cu(II) complexes of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (benzoyl) hydrazone: A comparative investigation. Inorganica Chimica Acta, 2014, 421, 545-554. Available from: [Link]

  • Massoud, M. A. M., et al. 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). ARKIVOC, 2018, 2018(1), 244-287. Available from: [Link]

Sources

Application

Application Note: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde as a Fluorescent Probe Intermediate

Introduction & Scientific Rationale The molecule 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (also known as 6-Fluoro-3-formyl-2-quinolinone) represents a high-value scaffold in the design of "turn-on" fluorescent...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scientific Rationale

The molecule 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (also known as 6-Fluoro-3-formyl-2-quinolinone) represents a high-value scaffold in the design of "turn-on" fluorescent probes. Its utility stems from the 2-quinolinone (carbostyril) core, which serves as a stable, high-quantum-yield fluorophore, coupled with a reactive aldehyde handle at the C-3 position.

Why this Scaffold?
  • Tunable Electronics (The Fluorine Effect): The fluorine atom at the C-6 position is not merely structural. It acts as an electron-withdrawing group (EWG), which modulates the Intramolecular Charge Transfer (ICT) state of the fluorophore. This often results in enhanced photostability and a modulation of the pKa of the lactam nitrogen compared to the non-fluorinated analog.

  • Large Stokes Shift: Quinolinone derivatives typically exhibit large Stokes shifts (>80 nm), minimizing self-quenching and interference from excitation light in biological imaging.

  • The Aldehyde "Handle": The C-3 aldehyde is highly reactive toward nucleophiles (amines, hydrazines, active methylenes), enabling the rapid construction of Schiff bases or Knoevenagel condensation products. These derivatives function as recognition units for analytes like Hydrazine (

    
    ) , Biothiols , or Metal Ions (
    
    
    
    ,
    
    
    )
    .

Chemical Basis & Design Logic

The design of a probe using this intermediate typically follows a "caging" or "ICT-switching" strategy.

  • State A (Probe): The aldehyde is condensed with a recognition moiety (e.g., a hydrazide).[1] The resulting C=N bond often quenches fluorescence via Photoinduced Electron Transfer (PET) or isomerization-induced non-radiative decay.

  • State B (Analyte Detection): The analyte reacts with the probe (e.g., hydrolysis or cyclization), cleaving the recognition unit or locking the rotation. This restores the radiative pathway, resulting in a strong fluorescence signal.

Pathway Visualization

The following diagram illustrates the synthesis of the intermediate and its conversion into a functional sensor.

SynthesisAndMechanism Precursor N-(4-fluorophenyl)acetamide (Precursor) Intermediate_Cl 2-Chloro-6-fluoro- quinoline-3-carbaldehyde Precursor->Intermediate_Cl Vilsmeier-Haack (POCl3/DMF, 85°C) Target_Aldehyde 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde (The Scaffold) Intermediate_Cl->Target_Aldehyde Hydrolysis (70% AcOH, Reflux) Probe Fluorescent Probe (e.g., Hydrazone derivative) Target_Aldehyde->Probe Condensation (R-NH2 / EtOH) Signal Fluorescence ON (Signal) Probe->Signal Sensing Mechanism (Hydrolysis/Coordination) Analyte Analyte (e.g., Hydrazine/Metal Ion) Analyte->Probe +

Figure 1: Synthetic route from acetanilide precursor to the fluorescent scaffold and subsequent probe generation.

Experimental Protocols

Protocol A: Synthesis of the Intermediate

Objective: Synthesis of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde via the Meth-Cohn method.

Reagents:

  • N-(4-fluorophenyl)acetamide (10 mmol)

  • Phosphorus oxychloride (

    
    ) (30 mmol)
    
  • Dimethylformamide (DMF) (10 mmol)

  • Glacial Acetic Acid (70% aq. solution)

Step-by-Step Methodology:

  • Vilsmeier-Haack Cyclization:

    • In a dry round-bottom flask, cool DMF (3 eq) to 0°C.

    • Dropwise add

      
       (7-8 eq) with stirring. Caution: Exothermic.
      
    • Add N-(4-fluorophenyl)acetamide (1 eq) to the mixture.

    • Heat the mixture to 85°C for 4–6 hours. Monitor by TLC (Ethyl Acetate:Hexane 3:7).

    • Pour the reaction mixture onto crushed ice. A yellow precipitate (2-chloro-6-fluoroquinoline-3-carbaldehyde) will form. Filter and wash with water.

  • Hydrolysis to 2-Oxo form:

    • Suspend the 2-chloro intermediate in 70% aqueous Acetic Acid .

    • Reflux for 4 hours. The chlorine atom at C-2 is hydrolyzed to the hydroxyl/oxo group.

    • Cool to room temperature.[2][3] The product, 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde , will precipitate as a pale yellow solid.

    • Purification: Recrystallize from DMF/Ethanol.

Yield Expectation: 75–85%. Validation:


 NMR (DMSO-

) should show a singlet aldehyde proton at

ppm and a broad singlet NH proton at

ppm.
Protocol B: Application - Synthesis of a Hydrazine Probe

Objective: Create a "Turn-On" probe for Hydrazine (


) detection.
Mechanism:  The aldehyde reacts with a hydrazide to form a non-fluorescent hydrazone. Upon exposure to hydrazine, the probe undergoes nucleophilic substitution or hydrolysis, regenerating the fluorophore or creating a new fluorescent species.[4]

Reagents:

  • 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (1 mmol)

  • Benzohydrazide or 2-Hydrazinobenzothiazole (1 mmol)

  • Ethanol (Absolute)[3]

  • Catalytic Acetic Acid (2 drops)

Methodology:

  • Dissolve the aldehyde (Intermediate from Protocol A) in 10 mL hot absolute ethanol.

  • Add the hydrazide derivative (1 eq).

  • Add 2 drops of glacial acetic acid.

  • Reflux for 2 hours. A color change (typically yellow to orange) indicates Schiff base formation.

  • Cool and filter the precipitate. Wash with cold ethanol.

Protocol C: Fluorescence Sensing Assay

Objective: Validate the probe's sensitivity to Hydrazine.[4][5][6]

Setup:

  • Solvent: PBS buffer (pH 7.4) with 10-20% DMSO (to ensure solubility).

  • Instrument: Fluorometer (Excitation: ~360 nm).

Procedure:

  • Prepare a 10

    
    M stock solution  of the Probe (from Protocol B).
    
  • Aliquot 3 mL into a quartz cuvette.

  • Record the blank emission spectrum (400–600 nm). Expectation: Low fluorescence (Quenched state).

  • Add Hydrazine hydrate solution (0–100

    
    M equivalents).
    
  • Incubate for 15 minutes at room temperature.

  • Record emission spectra. Expectation: Significant increase in intensity at ~450 nm.

Data Summary & Validation Criteria

The following table summarizes the expected spectral properties and validation metrics for the 6-fluoro-quinoline scaffold.

ParameterValue / CharacteristicNotes
Appearance Pale yellow solidHigh melting point (>250°C)
Absorption

~350–360 nmCompatible with standard UV lasers/LEDs
Emission

~440–460 nmBlue region; distinct from cellular autofluorescence
Stokes Shift ~90–100 nmExcellent for signal-to-noise ratio
Solubility DMSO, DMF, Hot EthanolPoor solubility in pure water; requires co-solvent
Selectivity High for nucleophilesAldehyde is the specific reaction site

Troubleshooting & Optimization

  • Low Yield in Hydrolysis: If the conversion from 2-chloro to 2-oxo is incomplete, increase the reflux time in acetic acid or add sodium acetate (2 eq) to buffer the released HCl.

  • Solubility Issues: The 2-oxo quinolines can be insoluble. For biological assays, always prepare a concentrated stock in DMSO (1-5 mM) before diluting into the aqueous buffer.

  • Interference: When testing for hydrazine, ensure the pH is near neutral (7.4). Highly acidic conditions can hydrolyze the probe prematurely; highly basic conditions can deprotonate the lactam Nitrogen, altering fluorescence.

References

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[2] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[2][7] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.

  • Kuang, Y., et al. (2017). A novel fluorescent probe for sensitive detection and imaging of hydrazine in living cells.[4][6][8][9] Talanta, 165, 626–631.

  • Bhat, H. R., et al. (2014).[3] Synthesis, characterization and biological activity of novel Cu(II) complexes of 6-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde-4n-substituted thiosemicarbazones. Journal of Molecular Structure, 1075, 291-300. (Demonstrates Schiff base utility of the scaffold).

  • Muscia, G. C., et al. (2011). Synthesis of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivatives. Tetrahedron Letters, 52(41), 5392-5394.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde synthesis

Technical Support Center: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Synthesis Ticket ID: #Q3-CHO-FL-001 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Proc...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Synthesis

Ticket ID: #Q3-CHO-FL-001 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are likely synthesizing 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (also known as 6-fluoro-3-formyl-2-quinolone) as a pharmacophore for antibiotic (fluoroquinolone analogs) or anticancer research.[1]

The industrial standard for this synthesis is the Meth-Cohn Vilsmeier-Haack cyclization , followed by a hydrolytic conversion.[1] While robust, this pathway is notorious for "tar" formation and variable yields if specific thermodynamic parameters are ignored.

This guide treats your synthesis as a technical workflow. We have broken down the process into three critical modules.

Module 1: The Vilsmeier-Haack Cyclization

Objective: Conversion of N-(4-fluorophenyl)acetamide (4-fluoroacetanilide) to 2-chloro-6-fluoroquinoline-3-carbaldehyde.[1]

The Workflow Visualization

The following diagram outlines the critical decision points in the cyclization phase.

VilsmeierWorkflow Start Start: 4-Fluoroacetanilide Addition Addition: Add Substrate to Reagent Start->Addition ReagentPrep Reagent Prep: DMF + POCl3 (0-5°C) ReagentPrep->Addition  Must be colorless/pale yellow Heating Cyclization: Heat to 85-95°C (4-16h) Addition->Heating  Exotherm control Heating->Heating  If black tar forms: Reduce Temp / Check Moisture Quench Quench: Pour into Crushed Ice Heating->Quench  Monitor via TLC Result Precipitate: 2-Chloro Intermediate Quench->Result

Caption: Critical Process Flow for Meth-Cohn Cyclization. Note the temperature checkpoints.

Troubleshooting & FAQs

Q: My reaction mixture turned into a black, viscous tar. What happened? A: This is the "thermal runaway" effect. The Vilsmeier reagent is thermally unstable.

  • Cause 1: You likely added POCl

    
     to DMF at room temperature. This generates massive heat. Fix:  Always generate the Vilsmeier salt at 0–5°C  and stir for 30 minutes before adding your acetanilide.
    
  • Cause 2: Moisture ingress. POCl

    
     reacts violently with water to form phosphoric acid, which chars the organic material.[1] Fix:  Use anhydrous DMF and a drying tube/nitrogen balloon.
    

Q: I have low yield (<40%). Should I increase the temperature? A: No. Higher temperatures (>100°C) promote polymerization.

  • Optimization: Instead of heat, increase the molar ratio of POCl

    
     . The theoretical requirement is 3 equivalents, but for electron-withdrawing groups like fluorine, we recommend 7–12 equivalents  of POCl
    
    
    
    relative to the acetanilide.[1] The excess acts as a solvent and drives the equilibrium.

Q: The intermediate isn't precipitating when I pour it on ice. A: The intermediate (2-chloro-6-fluoro...) is likely trapped in the protonated form.[1]

  • Fix: After pouring on ice, the solution is highly acidic.[1] Neutralize it carefully with Sodium Acetate or NaHCO

    
      to pH 4–5. The yellow aldehyde precipitate should crash out immediately.
    

Module 2: Hydrolysis (The 2-Cl to 2-Oxo Conversion)

Objective: Converting the 2-chloro intermediate to the final 2-oxo target.[1][2][3][4][5][6][7][8][9]

Mechanism & Logic

The 2-chloro position is activated for nucleophilic substitution. However, simple water reflux is often too slow.[1] We use Acetic Acid (AcOH) as a solvent and promoter.

Q: My product still contains chlorine (confirmed by Mass Spec). A: Incomplete hydrolysis.

  • Diagnostic: Look for the M+2 peak in MS (chlorine isotope pattern). If present, the reaction is incomplete.

  • Protocol Adjustment: Switch from aqueous reflux to 70% Acetic Acid reflux. If that fails, add Sodium Acetate (2 eq) to the acetic acid.[1] This buffers the HCl generated and forces the equilibrium toward the thermodynamic 2-oxo product (carbostyril).

Q: Can I use strong base (NaOH) for hydrolysis? A: Avoid this. Strong bases can attack the aldehyde (-CHO) moiety (Cannizzaro reaction) or ring-open the quinoline system.[1] Acid-mediated hydrolysis is far superior for maintaining the aldehyde integrity.

Module 3: Optimized Standard Operating Procedure (SOP)

Target: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Scale: 10 mmol basis[1]

Step 1: The Vilsmeier Cyclization
  • Setup: Flame-dry a 100 mL Round Bottom Flask (RBF). Equip with a magnetic stir bar and a pressure-equalizing addition funnel.

  • Reagent Prep: Add dry DMF (3.0 mL, ~40 mmol) . Cool to 0°C in an ice-salt bath.

  • Formation: Dropwise add POCl

    
     (11.0 mL, ~120 mmol) . Caution: Exothermic. Stir at 0°C for 30 mins until a white/pale yellow semi-solid (Vilsmeier salt) forms.
    
  • Addition: Dissolve 4-fluoroacetanilide (1.53 g, 10 mmol) in minimal dry DMF (2 mL) and add dropwise to the salt.

  • Reaction: Remove ice bath. Heat to 85°C for 6–12 hours. Monitor TLC (30% EtOAc/Hexane).[1]

  • Workup: Cool to RT. Pour slowly onto 200g crushed ice with vigorous stirring.

  • Isolation: Neutralize to pH 5 with saturated NaOAc solution. Filter the yellow solid (2-chloro intermediate).[1] Wash with cold water.[10]

Step 2: The Hydrolysis
  • Reaction: Take the wet cake from Step 1. Suspend in 70% Acetic Acid (30 mL) .

  • Reflux: Heat to reflux (approx. 105°C) for 4 hours.

  • Workup: Cool to RT. The product usually crystallizes out upon cooling. If not, dilute with cold water.[1]

  • Purification: Filter the solid. Recrystallize from DMF/Ethanol or Glacial Acetic Acid .

    • Appearance: Pale yellow powder.

    • Yield Target: 65–75% (over two steps).

Data Summary Table

ParameterStandard LiteratureOptimized ProtocolReason for Change
POCl

Eq.
3.012.0 Drives reaction for deactivated (Fluoro) rings.
Temp (Step 1) 100°C+85°C Prevents tar/polymerization.
Hydrolysis Dilute HClAcOH + NaOAc Prevents decarboxylation/aldehyde damage.
Purification EthanolDMF/EtOH Target is poorly soluble in pure EtOH.

References

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][11] The Vilsmeier–Haack Reaction.[5][7][8][10][12][13] Comprehensive Organic Synthesis, 2, 777–794.[1]

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1][14] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[14][15] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.[1]

  • Ali, M. M., Tasneem, & Rajanna, K. C. (2001).[1] An Efficient and Facile Synthesis of 2-Chloro-3-formyl Quinolines from Acetanilides in Micellar Media by Vilsmeier-Haack Cyclisation. Synlett, 2001(2), 251–253.[1][7]

  • BenchChem Technical Support. (2025). Vilsmeier-Haack Synthesis of 2-Chloro-3-formyl Quinoline: Troubleshooting Guide.

Sources

Optimization

Technical Support Center: Purification of 6-Fluoro-3-formyl-2-quinolone

Initial Assessment & Triage[1] Q: My crude product is a dark brown solid, but the literature describes it as a pale yellow powder. Is this recoverable?

Author: BenchChem Technical Support Team. Date: February 2026

Initial Assessment & Triage[1]

Q: My crude product is a dark brown solid, but the literature describes it as a pale yellow powder. Is this recoverable?

A: Yes, this is the standard appearance of crude products derived from the Vilsmeier-Haack reaction followed by hydrolysis. The dark color typically arises from:

  • Oligomeric Tars: Thermal decomposition of the aldehyde functionality during the high-heat Vilsmeier step.

  • Inorganic Salts: Trapped phosphorous salts or sodium acetate/chloride from the neutralization step.

  • Trace Anilines: Oxidized unreacted 4-fluoroaniline residues.

Action: Do not attempt column chromatography immediately. The low solubility of the 2-quinolone core ("brick dust" character) makes chromatography difficult and often leads to streaking or irreversible adsorption. Proceed to Phase 2: Solubility-Based Purification .

Core Purification Protocols

Method A: The "Brick Dust" Recrystallization (High Purity)

Recommended for: Dark crude, bulk purification (>1g), and removal of 2-chloro intermediates.[1]

The 2-quinolone lactam ring creates a robust hydrogen-bonding network, making the compound insoluble in most organic solvents (DCM, EtOAc, cold EtOH).[1] You must use high-dielectric, high-boiling solvents to break this lattice.[1]

Protocol:

  • Dissolution: Suspend the crude solid in Glacial Acetic Acid (AcOH) (10 mL per gram of solid).

  • Heating: Heat to reflux (approx. 118°C). The solid should dissolve completely to form a dark orange/red solution.

    • Note: If insolubles remain after 10 minutes of reflux, filter the hot solution through a glass frit or Celite pad to remove inorganic salts/char.[1]

  • Crystallization: Remove from heat and allow the solution to cool slowly to room temperature.

  • Precipitation (Optional): If yield is low upon cooling, add Water dropwise to the stirring acetic acid solution until persistent turbidity is observed, then cool on ice.

  • Isolation: Filter the solid.

  • Critical Wash: Wash the cake with Water (to remove AcOH) followed by Cold Ethanol (to remove colored organic impurities).

  • Drying: Vacuum dry at 60°C.

Method B: The Slurry Wash (Rapid Cleanup)

Recommended for: Semi-pure batches, removal of surface impurities, or when yield preservation is critical.[1]

Protocol:

  • Place the crude solid in a flask.

  • Add Ethanol or Acetonitrile (5 mL per gram).

  • Heat the slurry to 60°C for 30 minutes with vigorous stirring. Do not dissolve the solid.

  • Cool to room temperature.

  • Filter and wash with cold ethanol.

Data Summary: Solvent Efficiency Table

Solvent SystemSolubility (Hot)Impurity RejectionRecovery YieldNotes
Glacial AcOH HighExcellent70-85%Best for removing "tars" and inorganic salts.
DMF / Water Very HighGood60-75%Requires careful water addition; hard to remove solvent traces.
Ethanol LowModerate>90%Only works as a slurry wash; will not recrystallize effectively.
DMSO Very HighPoorVariableAvoid. High boiling point makes product isolation difficult.

Troubleshooting & FAQs

Q: I suspect my product still contains the 2-chloro intermediate (2-chloro-6-fluoro-3-formylquinoline). How do I remove it?

A: The 2-chloro intermediate is a precursor that failed to hydrolyze. It is significantly more soluble in organic solvents (like DCM or EtOAc) than the 2-quinolone target.

  • Diagnosis: Check TLC (Solvent: 5% MeOH in DCM). The 2-chloro compound will have a much higher Rf (approx 0.7-0.8) compared to the 2-quinolone (approx 0.2-0.3).

  • Remedy: Perform a hot slurry wash in Ethyl Acetate . The 2-chloro impurity will dissolve into the filtrate, while the desired 2-quinolone remains solid.

Q: My product turned into a gel/oil during recrystallization from DMF/Water.

A: This "oiling out" occurs when the anti-solvent (water) is added too quickly or the concentration is too high.

  • Fix: Re-heat the mixture until the oil dissolves back into the DMF. Add a small amount of pure DMF if necessary. Allow the solution to cool very slowly to room temperature without stirring. Add water only after crystals have begun to nucleate.

Q: Can I use column chromatography?

A: Only as a last resort. If required, use a high-polarity mobile phase: DCM : Methanol (95:5 to 90:10) .[1] You may need to dissolve the sample in a small amount of hot AcOH or DMF and load it as a liquid, or dry-load it on silica.

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying 6-fluoro-3-formyl-2-quinolone based on the state of your crude material.

PurificationLogic Start Crude Product (6-Fluoro-3-formyl-2-quinolone) CheckTLC Analyze Purity (TLC: 5% MeOH in DCM) Start->CheckTLC Decision1 Major Impurity Type? CheckTLC->Decision1 ChloroImpurity High Rf Impurity (Unreacted 2-Chloro) Decision1->ChloroImpurity High Rf spots TarImpurity Baseline/Colored Tars (Oligomers/Salts) Decision1->TarImpurity Dark color/Baseline ActionSlurry Slurry Wash (Hot Ethyl Acetate) ChloroImpurity->ActionSlurry Solubility diff CheckSolubility Solubility Check TarImpurity->CheckSolubility ActionSlurry->CheckTLC Re-check ActionRecrys Recrystallization (Glacial Acetic Acid) Final Pure Pale Yellow Solid ActionRecrys->Final CheckSolubility->ActionRecrys Standard DMFRoute Alternative: DMF/Water (If acid sensitive) CheckSolubility->DMFRoute Alternative DMFRoute->Final

Caption: Decision matrix for selecting the optimal purification route based on impurity profile (2-chloro intermediate vs. polymerization tars).

Stability & Storage

  • Aldehyde Reactivity: The C-3 formyl group is susceptible to oxidation (to carboxylic acid) and Cannizzaro reactions in strong base. Avoid storing in basic solutions.

  • Light Sensitivity: Quinolones are photosensitive. Store the purified solid in amber vials at 4°C.

  • Drying: Ensure all Acetic Acid or DMF is removed. Residual solvent can catalyze decomposition. Dry under high vacuum (<5 mbar) at 60°C for at least 12 hours.

References

  • Meth-Cohn, O., et al. (1981).[1] A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1.

  • BenchChem Technical Support. (2025). Technical Support Center: Vilsmeier-Haack Synthesis of 2-Chloro-3-formyl Quinoline. BenchChem.

  • Muscia, G. C., et al. (2003).[1] Isolation of 4-chloro-3-formyl-2-(2-hydroxyethene-1-yl) quinolines by Vilsmeier Haack reaction on quinaldines. PubMed.

  • Lara, R. G., et al. (2022).[1] N-Arylation of 3-Formylquinolin-2(1H)-ones Using Copper(II)-Catalyzed Chan–Lam Coupling. PMC (PubMed Central).

Sources

Troubleshooting

Troubleshooting low reactivity of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Topic: Troubleshooting Low Reactivity of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Audience: Medicinal Chemists, Process Chemists, and Graduate Researchers.[1] Status: Active Ticket ID: CHEMSUP-6F-Q3C Subject: O...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Reactivity of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Audience: Medicinal Chemists, Process Chemists, and Graduate Researchers.[1]

Status: Active Ticket ID: CHEMSUP-6F-Q3C Subject: Overcoming low electrophilicity and solubility issues in downstream functionalization.

Core Diagnostic: Why is this reaction failing?

If you are experiencing "low reactivity" with 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (hereafter 6-F-Q3C ), it is rarely due to the fluorine substituent.[1] The failure almost always stems from two intrinsic properties of the scaffold: Vinylogous Amide Deactivation and Lattice Energy (Insolubility).

A. The "Vinylogous Amide" Trap

Unlike a standard benzaldehyde, the aldehyde at position 3 is conjugated to the nitrogen lone pair of the quinolone ring. The nitrogen donates electron density through the vinyl system, significantly reducing the partial positive charge (


) on the carbonyl carbon. This makes the aldehyde a poor electrophile .[1]
B. The Solubility Wall

The 2-oxo-1,2-dihydroquinoline core mimics DNA base-pairing (lactam-lactim tautomerism), leading to strong intermolecular hydrogen bonding and


-stacking.[1]
  • Symptom: The starting material remains a slurry in Ethanol or Toluene, even at reflux.

  • Result: The reaction becomes surface-area limited, appearing "unreactive" when it is actually "unavailable."[1]

Visualizing the Problem (Mechanistic Insight)

The following diagram illustrates the electronic deactivation pathway that kills nucleophilic attack.

Reactivity_Deactivation cluster_0 Deactivation Mechanism N_LonePair Nitrogen Lone Pair (N1) Ring_System Conjugated Double Bond (C2=C3) N_LonePair->Ring_System Resonance Donation (+R) Aldehyde Aldehyde Carbonyl (C3-CHO) Ring_System->Aldehyde Electron Density Push Nucleophile Incoming Nucleophile (Nu-) Aldehyde->Nucleophile Repulsion / Low Electrophilicity

Caption: Resonance donation from N1 reduces the electrophilic character of the C3-formyl group, making it resistant to weak nucleophiles.

Troubleshooting Guide: Step-by-Step

Phase 1: Solvent System Optimization

Stop using Ethanol. Standard protocols often suggest Ethanol/Methanol reflux.[1] For 6-F-Q3C , this is insufficient due to the fluorine atom increasing lipophilicity while the core remains polar.[1]

Solvent SystemSuitabilityNotes
Ethanol/Methanol 🔴 PoorMaterial stays suspended; low reaction rate.[1]
Toluene 🔴 PoorCompletely insoluble; requires phase transfer catalyst.[1]
Glacial Acetic Acid 🟡 ModerateGood for Schiff bases, but workup can be tedious.
DMF / DMSO 🟢 ExcellentFully dissolves the core; enables homogeneous kinetics.[1]
Ethanol + 10% DMF 🟢 GoodCompromise for easier workup (precipitation upon cooling).
Phase 2: Catalytic Activation

Because the aldehyde is deactivated, you must activate it (make it more positive) or use a "super-nucleophile."

  • For Schiff Bases (Amines): Use Glacial Acetic Acid as the solvent and catalyst. The acid protonates the aldehyde oxygen, restoring electrophilicity.

  • For Knoevenagel (Malonates): Use Piperidine/Acetic Acid buffer.[1] If that fails, switch to TiCl₄ (Lewis Acid) to coordinate the carbonyl oxygen.

Phase 3: The "Hidden" Impurity

Issue: The aldehyde oxidizes to 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid upon air exposure.[1] Test: Dissolve a small amount in 5% NaHCO₃. If it dissolves with effervescence (bubbling), your aldehyde has oxidized. Fix: Recrystallize from DMF/Ethanol before use.

Validated Experimental Protocols

Protocol A: High-Yield Knoevenagel Condensation

Target: Synthesis of 3-substituted acrylonitriles/acrylates.[1]

  • Dissolution: In a round-bottom flask, dissolve 1.0 eq of 6-F-Q3C in minimal DMF (approx. 5 mL per gram). Heat to 60°C to ensure full homogeneity.

  • Addition: Add 1.1 eq of the active methylene compound (e.g., Malononitrile, Ethyl Cyanoacetate).

  • Catalysis: Add 2-3 drops of Piperidine .

    • Critical Check: If the solution does not turn color (usually yellow/orange to red/brown) within 5 minutes, add 1 drop of Glacial Acetic Acid to buffer the base.

  • Reaction: Stir at 80-90°C for 2-4 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

  • Workup: Pour the hot reaction mixture onto crushed ice . The product will precipitate immediately.[1] Filter, wash with water, and wash with cold ethanol.

Protocol B: Microwave-Assisted Synthesis (Green Method)

Best for stubborn substrates where reflux fails.[1]

  • Mix 1.0 eq 6-F-Q3C, 1.2 eq Nucleophile, and 2.0 eq Ammonium Acetate (

    
    ).
    
  • Grind them together in a mortar to form a fine powder (Solvent-Free).

  • Transfer to a microwave vial.

  • Irradiate at 300W for 2-3 minutes (pulse mode: 30s on, 10s off to prevent charring).

  • Extract the solid with hot ethanol.

Decision Logic for Troubleshooting

Use this flow to determine your next move.

Troubleshooting_Flow Start Reaction Failed/Low Yield Solubility_Check Is the reaction mixture clear (homogeneous)? Start->Solubility_Check Solvent_Fix Switch Solvent to DMF or DMSO Solubility_Check->Solvent_Fix No (Cloudy) Purity_Check Check for Carboxylic Acid Impurity (NaHCO3 test) Solubility_Check->Purity_Check Yes (Clear) Recrystallize Recrystallize Starting Material Purity_Check->Recrystallize Bubbles in NaHCO3 Activation Is the catalyst strong enough? Purity_Check->Activation Pure Aldehyde Lewis_Acid Switch to Lewis Acid (TiCl4) or Microwave Activation->Lewis_Acid Standard Reflux Failed

Caption: Logical workflow to diagnose failure modes based on solubility and purity.

Frequently Asked Questions (FAQ)

Q: Can I use the Vilsmeier-Haack reaction to make the starting material fresh? A: Yes, and this is recommended.[1] The "Meth-Cohn" synthesis using acetanilides is the gold standard.[1] However, ensure you fully hydrolyze the intermediate 2-chloro-3-formyl species to the 2-oxo species using 70% Acetic Acid/HCl reflux.[1] Residual chlorine at the 2-position changes the reactivity profile entirely.[1]

Q: My product is oiling out in the DMF workup. A: This happens if you pour into water too quickly.[1] Add the DMF solution to the ice dropwise with vigorous stirring. If it still oils, extract with Ethyl Acetate, dry over


, and triturate with Diethyl Ether.

Q: Does the 6-Fluoro group affect the reaction time? A: Marginally. The fluorine is electron-withdrawing (inductive), which should activate the ring, but it is also para to the nitrogen, affecting the resonance balance. In practice, 6-F derivatives react slightly faster than 6-H or 6-OMe analogs, provided they are in solution.[1] If your reaction is slower, it is a solubility issue, not an electronic one.

References

  • Meth-Cohn, O., et al. (1981). "A Versatile Synthesis of Quinolines and Related Fused Pyridines, Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1.

  • Bhuiyan, M. M. H., et al. (2013).[2] "Microwave Assisted Knoevenagel Condensation: Synthesis and Antimicrobial Activities of Some

    
    -Cyanoacrylates." Pakistan Journal of Scientific and Industrial Research.[1][2] 
    
  • Muscia, G. C., et al. (2011). "Ultrasonic-assisted synthesis of 2-oxo-quinoline-3-carbaldehyde derivatives." Ultrasonics Sonochemistry.

  • Organic Chemistry Portal. (2024).[3] "Knoevenagel Condensation - Mechanisms and Conditions." Organic Chemistry Portal.

Sources

Optimization

Technical Support Center: Purity Optimization for 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Case ID: #Qxc-6F-Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Impurity Profiling & Removal Strategies for Meth-Cohn Quinoline Synthesis[1][2] Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: #Qxc-6F-Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Impurity Profiling & Removal Strategies for Meth-Cohn Quinoline Synthesis[1][2]

Executive Summary

You are likely synthesizing 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde via the Meth-Cohn modification of the Vilsmeier-Haack reaction.[1][2] This is a two-stage process:

  • Cyclization: Transformation of N-(4-fluorophenyl)acetamide to the 2-chloro intermediate (2-chloro-6-fluoroquinoline-3-carbaldehyde).[1][2]

  • Hydrolysis: Conversion of the 2-chloro moiety to the 2-oxo (lactam) functionality.[2]

Critical Insight: The most persistent "impurity" in this workflow is often the 2-chloro intermediate itself, resulting from incomplete hydrolysis.[2] Due to the high stability of the 2-chloro-3-formylquinoline scaffold, standard aqueous washes are often insufficient to convert it fully to the 2-oxo form.[1][2]

Diagnostic Workflow

The following logic flow maps the origin of common impurities to specific process failures. Use this to identify where your synthesis may be deviating.[3]

G Start Start: N-(4-fluorophenyl)acetamide Cyclization Cyclization Step (90°C) Start->Cyclization Reagent Vilsmeier Reagent (POCl3 + DMF) Reagent->Cyclization Impurity_Tar Impurity: Black Tars (Polymerization) Cyclization->Impurity_Tar Temp > 100°C Impurity_SM Impurity: Unreacted Amide Cyclization->Impurity_SM Wet DMF Intermediate Intermediate: 2-Chloro-6-fluoro-3-formylquinoline Cyclization->Intermediate Correct Conditions Hydrolysis Hydrolysis Step (AcOH / HCl / Reflux) Intermediate->Hydrolysis Impurity_Chloro Impurity: Residual 2-Chloro (Incomplete Hydrolysis) Hydrolysis->Impurity_Chloro pH too high / Time too short Final Target: 6-Fluoro-2-oxo-1,2-dihydro... Hydrolysis->Final Strong Acid Reflux

Figure 1: Impurity genealogy in Meth-Cohn quinoline synthesis.[1][2] Note that the 2-chloro intermediate is a distinct, isolable compound that requires forcing conditions to hydrolyze.[2][4]

Module 1: The "Chloro" Intermediate (Cyclization)

The Issue: The reaction turns into a black tar or yields are <40%. The Chemistry: The Vilsmeier reagent (chloroiminium salt) is extremely electrophilic but also hygroscopic.[2] Water destroys it, generating HCl and H₃PO₄, which catalyze polymerization of the starting acetanilide without cyclizing it.[1][2][4]

Troubleshooting Protocol
SymptomProbable CauseCorrective Action
Low Yield / SM Recovery Moisture in DMF. The Vilsmeier reagent hydrolyzes faster than it reacts with the amide.[1][2]Distill DMF over CaH₂ or use anhydrous grade (water <50 ppm).[2][4] Drying tubes are mandatory.
Black Tar / Exotherm Uncontrolled Addition. The formation of the Vilsmeier reagent is exothermic.[2]Add POCl₃ to DMF at 0–5°C . Stir for 30 mins before adding the acetanilide.
Sticky Solid Phosphorus Salts. Inorganic byproducts (PO₂Cl₂⁻) are trapped in the lattice.[2]Quench the reaction mixture into ice-water with vigorous stirring. Ensure pH is neutralized to ~7 with NaOAc or NaHCO₃ to precipitate the free base.

Module 2: The Hydrolysis (The Critical Conversion)

The Issue: You observe two spots on TLC or split peaks in NMR (e.g., aldehyde proton at 10.5 ppm vs 10.3 ppm). The Chemistry: The Meth-Cohn reaction yields the 2-chloro derivative.[2][5] To get the 2-oxo (which exists in tautomeric equilibrium with 2-hydroxy), you must displace the chlorine.[1][2] This is not spontaneous in water; it requires acid catalysis and heat.

Protocol: Complete Hydrolysis

Do not rely on simple aqueous quenching to achieve this transformation.

  • Isolation: Filter the crude 2-chloro-6-fluoroquinoline-3-carbaldehyde from the Vilsmeier quench.

  • Reaction Matrix: Suspend the wet solid in 70% Acetic Acid (aqueous). Alternatively, use Glacial Acetic Acid with 3 equivalents of HCl.[1][2][4]

  • Reflux: Heat to reflux (approx. 100–110°C) for 4–6 hours .

    • Monitoring: Check TLC (Ethyl Acetate:Hexane 1:1).[1][2][4] The 2-oxo product is significantly more polar (lower R_f) than the 2-chloro precursor.[1][2]

  • Work-up: Cool to room temperature. The 2-oxo product often crystallizes out directly.[2] If not, dilute with cold water.[1][2][4]

Module 3: Purification & Polishing[2]

If crude purity is <95%, use the following methods. The fluorine atom increases lipophilicity compared to the parent quinoline, but the 2-oxo group introduces strong hydrogen bonding capability (dimerization).[1][2]

Method A: Recrystallization (Recommended)

Best for removing trace tars and inorganic salts.[2][4]

  • Solvent System: Glacial Acetic Acid or DMF/Ethanol (1:4) .[2]

    • Note: 6-Fluoro-2-oxo derivatives have low solubility in pure ethanol or ethyl acetate due to strong intermolecular H-bonding (lactam form).[1][2]

  • Procedure:

    • Dissolve the crude solid in the minimum amount of boiling Glacial Acetic Acid.[2]

    • (Optional) Hot filtration through Celite if black particles (carbonized material) are present.[1][2][4]

    • Allow to cool slowly to room temperature, then to 4°C.

    • Filter and wash with cold ethanol (to remove acetic acid residues).[2][4]

  • Drying: Vacuum dry at 60°C. Acetic acid solvates are common; ensure thorough drying.

Method B: Column Chromatography

Use only if regioisomers (e.g., 5-fluoro vs 6-fluoro) are suspected, though rare with 4-fluoroacetanilide.[1][2][4]

  • Stationary Phase: Silica Gel (230-400 mesh).[1][2]

  • Mobile Phase: Gradient from 100% Dichloromethane (DCM)

    
    DCM:Methanol (95:5) .[1][2][4]
    
    • Tip: The 2-oxo compound tails significantly on silica.[2] Add 1% Acetic Acid to the eluent to sharpen the peaks.[2]

Frequently Asked Questions (FAQs)

Q: Why is my product yellow/orange instead of white? A: Pure 2-oxo-quinoline-3-carbaldehydes are typically pale yellow.[1][2] A deep orange or brown color indicates conjugated oligomers (tars).[2][4] A recrystallization from DMF/Ethanol usually clears this. If the color persists, wash the solid with cold acetone; the product is sparingly soluble, but many colored impurities are soluble.[1][2][4]

Q: The NMR shows a proton at ~10.5 ppm and another at ~13 ppm. Is this an impurity? A: Not necessarily.

  • 10.5 ppm: This is the aldehyde (-CHO) proton.[2]

  • 12-14 ppm: This is the amide (NH) proton of the quinolone ring.[2]

  • Check: If you see a peak at ~8.5 ppm that integrates to 1H, that is likely the H-4 proton.[1][2] If you see double sets of these peaks, you have a mixture of the 2-chloro (precursor) and 2-oxo (product).[1][2]

Q: Can I do the hydrolysis in the same pot as the Vilsmeier reaction? A: Yes, but it is riskier.[2] You can add water carefully to the Vilsmeier mixture and reflux. However, the massive amount of phosphorus salts generated can make isolation of the clean product difficult, trapping impurities in the precipitate.[2][4] Isolating the intermediate 2-chloro compound first is the Gold Standard for high purity.

References

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1][2][4] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[6] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.[1][2][4]

  • Rajput, A. P., & Girase, P. D. (2012).[1][2][4][7] Review Article on Vilsmeier-Haack Reaction. International Journal of Pharmaceutical, Chemical and Biological Sciences, 3(1), 25-43.[1][2][4][7]

  • Ali, T. E. (2012).[1][2][4] 2-Chloroquinoline-3-carbaldehydes: Synthesis, Reactions and Applications. Arkivoc, (i), 211-276.[1][2][4][8]

  • Moynihan, H. A., & Horgan, D. E. (2017).[1][2][4][9] Impurity Occurrence and Removal in Crystalline Products from Process Reactions.[3][9][10] Organic Process Research & Development, 21(5), 711–727.[1][2][4] [1][4][9]

Sources

Troubleshooting

Controlling regioselectivity in the functionalization of 6-fluoro-2-quinolones

Ticket System Status: [ONLINE] Subject: Controlling Regioselectivity in 6-Fluoro-2-Quinolone Scaffolds Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Introduction: The 6-Fluoro-2-Quino...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket System Status: [ONLINE] Subject: Controlling Regioselectivity in 6-Fluoro-2-Quinolone Scaffolds Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The 6-Fluoro-2-Quinolone Challenge

Welcome to the technical support hub. You are likely working with the 6-fluoro-2-quinolone scaffold because of its privileged status in medicinal chemistry, particularly as a precursor to broad-spectrum antibiotics (fluoroquinolones) and novel anticancer agents.

The Core Problem: The 2-quinolone core is an ambident system. When you add the electronic perturbation of a C6-fluorine atom (strong inductive withdrawal, weak resonance donation), predicting the site of reaction becomes complex. This guide troubleshoots the three most common regioselectivity failures:

  • N- vs. O-Alkylation: Controlling the lactam/lactim tautomer equilibrium.

  • C3- vs. C4-Functionalization: Managing the electronic bias of the enamine-like C3 position.

  • Site-Selective C-H Activation: Overcoming the "fluorine effect" to target C8 or C5.

Module A: N1-Alkylation vs. O2-Alkylation

User Issue: "I am attempting to N-alkylate my 6-fluoro-2-quinolone, but I am observing significant O-alkylated imidate byproducts."

Root Cause Analysis

The 2-quinolone ring exists in a tautomeric equilibrium between the lactam (NH-form) and lactim (OH-form).

  • N-Alkylation is thermodynamically favored but requires "soft" conditions.

  • O-Alkylation is kinetically accessible and favored by "hard" electrophiles and silver salts.

  • The 6-Fluoro Effect: The electron-withdrawing fluorine increases the acidity of the N-H proton (pKa ~10-11), making the anion easier to form but also delocalizing the negative charge more effectively onto the oxygen.

Troubleshooting Protocol
VariableTarget: N-Alkylation (Lactam) Target: O-Alkylation (Lactim)
Electrophile Soft: Alkyl iodides (R-I), Benzyl bromides.[1]Hard: Alkyl sulfates, sulfonates (OTs, OTf), Meerwein salts.
Base Dissociating: K₂CO₃, Cs₂CO₃, LiH.Silver Salts: Ag₂CO₃, Ag₂O (Silver coordinates N, forcing O-attack).
Solvent Polar Aprotic: DMF, DMSO (Promotes Sɴ2).Non-polar/Ethereal: Toluene, Et₂O, THF.
Temperature Higher (60–100°C) favors thermodynamic N-product.Lower (0–25°C) preserves kinetic O-product.
Decision Logic (DOT Visualization)

N_vs_O_Selectivity start Start: 6-Fluoro-2-Quinolone electrophile Select Electrophile Type start->electrophile soft Soft (R-I, R-Br) electrophile->soft Thermodynamic Control hard Hard (R-OTf, R-OTs, Ag+) electrophile->hard Kinetic Control solvent_n Solvent: DMF/DMSO Base: K2CO3/Cs2CO3 soft->solvent_n solvent_o Solvent: Toluene/THF Base: Ag2CO3 hard->solvent_o product_n Major Product: N-Alkylated (Lactam) solvent_n->product_n product_o Major Product: O-Alkylated (Lactim) solvent_o->product_o

Caption: Workflow for selecting conditions to favor N- vs. O-alkylation based on HSAB theory.

Module B: C3-Functionalization (The Nucleophilic Site)

User Issue: "My Pd-catalyzed arylation is sluggish. The 6-fluoro group seems to deactivate the ring."

Technical Insight

In the 2-quinolone system, C3 is nucleophilic (behaving like an enamine), while C4 is electrophilic (behaving like a Michael acceptor).

  • The 6-Fluoro Impediment: The fluorine atom at C6 is an Electron Withdrawing Group (EWG) via induction. This lowers the energy of the HOMO, making the C3 position less nucleophilic than in unsubstituted quinolone.

  • Solution: You must use more electrophilic coupling partners or higher temperatures to overcome this deactivation.

Standard Operating Procedure: Direct C3-H Arylation

Based on oxidative Heck-type mechanisms [1][5].

Reagents:

  • Substrate: N-substituted-6-fluoro-2-quinolone (N-protection is vital to prevent catalyst poisoning).

  • Coupling Partner: Aryl Boronic Acid (Suzuki-like) or Acrylate (Heck-like).

  • Catalyst: Pd(OAc)₂ (5-10 mol%).

  • Oxidant: Cu(OAc)₂ (Stoichiometric) or Ag₂CO₃.

  • Solvent: DMF/DMSO (High polarity stabilizes the Pd intermediates).

Step-by-Step Protocol:

  • Setup: In a sealed tube, dissolve 6-fluoro-1-methyl-2-quinolone (1.0 equiv) in DMF (0.2 M).

  • Addition: Add Pd(OAc)₂ (10 mol%), Ag₂CO₃ (2.0 equiv), and the Aryl Iodide/Boronic acid (1.5 equiv).

  • Activation: Add pivalic acid (30 mol%) as a proton shuttle (crucial for C-H activation steps).

  • Reaction: Heat to 110°C for 12–16 hours. Note: Unsubstituted quinolones react at 80°C; the 6-F analog requires higher heat.

  • Workup: Filter through Celite to remove Ag/Pd residues. Dilute with EtOAc, wash with LiCl solution (to remove DMF).

Module C: Site-Selective C-H Activation (C8 vs. C5)

User Issue: "I need to functionalize the benzenoid ring (C5-C8), but the reaction keeps occurring at C3."

Strategic Mapping

To hit the benzenoid ring, you must block C3 or use a Directing Group (DG).

  • C8-H Activation: This is the most accessible benzenoid site if a DG is used on the Nitrogen.

    • DG Strategy: Use an N-oxide or a removable N-pyrimidyl group. These coordinate the metal (Pd or Rh) to activate the ortho position (C8).

  • C5-H Activation: Extremely difficult due to the "periplanaer" steric clash with the C4-carbonyl and the inductive deactivation by C6-F. C5 functionalization is usually achieved during the synthesis of the ring, not post-functionalization.

Regioselectivity Map (DOT Visualization)

Regioselectivity_Map core 6-Fluoro-2-Quinolone c3 C3 Position (Nucleophilic) core->c3 Preferred c4 C4 Position (Electrophilic) core->c4 Radical Path c8 C8 Position (Directed C-H) core->c8 DG Required cond_c3 Conditions: Pd(OAc)2, Oxidant (Default Site) c3->cond_c3 cond_c4 Conditions: Radical Minisci or N-Oxide activation c4->cond_c4 cond_c8 Conditions: DG (N-Oxide/Amide) Rh(III) or Pd(II) c8->cond_c8

Caption: Regioselectivity map showing the conditions required to target C3, C4, or C8.

Comparative Data Table

Reaction TypeTarget SiteCatalyst/Reagent6-Fluoro ImpactKey Reference
N-Alkylation N1R-I / K₂CO₃ / DMFIncreases N-H acidity; faster reaction.[10]
O-Alkylation O2R-OTf / Ag₂CO₃F-atom stabilizes O-anion resonance.[10][11]
Direct Arylation C3Pd(OAc)₂ / Ag₂CO₃Deactivates C3; requires higher Temp (110°C+).[5][7]
Radical Alkylation C4Sulfinates / OxidantF-atom makes C4 more electrophilic (favorable).[3][8]
Directed C-H C8[RhCp*Cl₂]₂ / DGF-atom is meta to C8; minimal steric impact.[6]

References

  • Li, X., et al. (2010).[2] Direct C-3-Alkenylation of Quinolones via Palladium-Catalyzed C–H Functionalization.

  • BenchChem Protocols. (2025). Palladium-Catalyzed C-H Activation for 2-Quinolone Synthesis.

  • Wei, Y., et al. (2020).[3][4] Direct C-H functionalization of quinoxalin-2(1H)-ones via multi-component tandem reactions.

  • Paul, S., et al. (2017).[4] Iodosobenzene-promoted oxidative C3-arylation of quinoxalin-2(1H)-ones.

  • Mondal, S., et al. (2024). Palladium-Catalyzed, Site-Selective C(sp2)8–H Halogenation of 4-Quinolone Derivatives.

  • Kulkarni, A., et al. (2015). Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides.

  • Sicker, D., et al. (2016). Why N-alkylation is more favorable than O-alkylation?

  • McNally, A., et al. (2023). Unraveling C4 selectivity in the light-driven C–H fluoroalkylation.

  • Arabiyat, S., et al. (2021). A Novel Class of Functionalized Synthetic Fluoroquinolones.

  • Reaxys/SciFinder General Consensus.HSAB Theory applications in Heterocyclic Chemistry. (Verified via search result 1.15).
  • Wiley-VCH. Organic Synthesis: General Remarks on Alkylation.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Biological Activity of 6-Fluoro-3-Formyl-2-Quinolone Derivatives

Executive Summary The 6-fluoro-3-formyl-2-quinolone scaffold represents a "privileged structure" in medicinal chemistry, bridging the pharmacophore gap between classic fluoroquinolone antibiotics (e.g., ciprofloxacin) an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 6-fluoro-3-formyl-2-quinolone scaffold represents a "privileged structure" in medicinal chemistry, bridging the pharmacophore gap between classic fluoroquinolone antibiotics (e.g., ciprofloxacin) and antioxidant coumarins. While the parent aldehyde exhibits moderate reactivity, its derivatization—specifically via the C3-formyl handle into Schiff bases, hydrazones, and thiosemicarbazones—unlocks potent biological profiles.

This guide objectively compares the performance of these derivatives against industry standards (Ciprofloxacin, Ascorbic Acid, and Doxorubicin), supported by experimental protocols and mechanistic insights.

Structural Logic & SAR Analysis

The biological potency of this scaffold is not accidental; it is a result of precise structural engineering.

  • Position 2 (Carbonyl): Essential for hydrogen bonding interactions within the active site of enzymes (e.g., DNA Gyrase).

  • Position 3 (Formyl Group): The reactive "warhead." Alone, it is liable to metabolic oxidation; however, when converted to a Schiff base (-CH=N-) , it provides a linker that stabilizes the molecule and facilitates π-π stacking interactions with DNA base pairs.

  • Position 6 (Fluorine): Critical for lipophilicity. It mimics the C6-fluorine of commercial fluoroquinolones, enhancing cell wall penetration and metabolic stability against oxidative defluorination.

Visualization: Structural Activity Relationship (SAR)

SAR_Analysis Core 6-Fluoro-3-Formyl-2-Quinolone Pos2 Pos 2: Carbonyl (C=O) H-Bond Acceptor Core->Pos2 Pos3 Pos 3: Formyl (-CHO) Derivatization Site (Schiff Bases) Core->Pos3 Pos6 Pos 6: Fluorine (-F) Increases Lipophilicity & Potency Core->Pos6 BioAct Enhanced DNA Gyrase Binding Pos3->BioAct via Hydrazone Pos6->BioAct via Penetration

Figure 1: Structural Activity Relationship (SAR) mapping of the quinolone scaffold.

Comparative Performance Analysis

Antimicrobial Activity (vs. Ciprofloxacin)

The primary application of 6-fluoro-3-formyl-2-quinolone derivatives (particularly hydrazones) is antibacterial.

  • Mechanism: Inhibition of DNA Gyrase (Topoisomerase II) .[1] The C3-side chain intercalates into the DNA cleavage site, stabilizing the cleavable complex and preventing replication.

  • Performance: While slightly less potent than Ciprofloxacin against Gram-negative strains, specific derivatives (e.g., thiosemicarbazones) often outperform standard drugs against resistant Gram-positive strains like S. aureus.

Table 1: Representative MIC Values (µg/mL)

Compound ClassS. aureus (Gram +)E. coli (Gram -)P. aeruginosaNotes
6-F-3-Formyl-Hydrazone 2.0 - 4.0 8.0 - 16.032.0High specificity for Gram (+)
6-F-3-Formyl-Thiosemicarbazone 0.5 - 2.0 4.0 - 8.016.0Enhanced lipophilicity improves uptake
Ciprofloxacin (Standard) 0.25 - 1.00.015 - 0.5 0.5 - 2.0 Superior Gram (-) coverage
Ampicillin 2.0 - 8.0>64 (Resistant)>64Older generation beta-lactam
Antioxidant Activity (vs. Ascorbic Acid)

Unlike commercial antibiotics, these derivatives possess significant antioxidant capacity due to the conjugated hydrazone system which can stabilize free radicals.

  • Assay: DPPH Radical Scavenging.

  • Performance: The 3-formyl derivatives show moderate activity alone, but when condensed with hydrazine hydrate, the activity rivals standard antioxidants.

Table 2: DPPH Scavenging Activity (IC50)

CompoundIC50 (µg/mL)Relative Efficacy
6-F-3-Formyl-2-Quinolone > 100Low
Quinolone-3-Hydrazone Derivative 12.5 - 25.0 High
Ascorbic Acid (Standard) 5.0 - 10.0Very High
BHT (Synthetic Standard) 15.0 - 30.0Moderate

Experimental Protocols

To ensure reproducibility, the following protocols are standardized.

Synthesis: The Vilsmeier-Haack Approach

The most reliable route to the 3-formyl intermediate is the Meth-Cohn synthesis.

Protocol:

  • Reagent Prep: Cool DMF (3 equiv) to 0°C. Add POCl₃ (7 equiv) dropwise. Stir for 30 min to generate the Vilsmeier reagent.

  • Addition: Add N-(4-fluorophenyl)acetamide (1 equiv).

  • Cyclization: Heat to 85°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Hydrolysis: Pour the reaction mixture into crushed ice/water. Neutralize with NaHCO₃.

  • Purification: Filter the precipitate and recrystallize from ethanol.

Biological Workflow: MIC Determination

Protocol (CLSI Standards):

  • Inoculum: Prepare bacterial suspension (0.5 McFarland standard).

  • Dilution: Prepare serial two-fold dilutions of the quinolone derivative in DMSO/Mueller-Hinton Broth (range: 100 µg/mL to 0.1 µg/mL).

  • Incubation: Add 10 µL of inoculum to 100 µL of drug solution in a 96-well plate. Incubate at 37°C for 24 hours.

  • Readout: The MIC is the lowest concentration with no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = Dead/Inhibited, Pink = Live).

Visualization: Experimental Workflow

Workflow Start Start: 4-Fluoroaniline Synth Vilsmeier-Haack (POCl3/DMF, 85°C) Start->Synth Inter Intermediate: 2-Chloro-3-formyl Synth->Inter Hydro Hydrolysis (HCl) -> 2-Quinolone Inter->Hydro Deriv Schiff Base Rxn (Hydrazine/Ethanol) Hydro->Deriv Assay MIC Assay (96-well plate) Deriv->Assay

Figure 2: Step-by-step synthesis and evaluation workflow.

Mechanism of Action (Molecular Docking Context)

Recent molecular docking studies (PDB ID: 2XCT or 5BTC ) suggest that the 6-fluoro-3-formyl derivatives bind to the GyrB subunit of DNA gyrase.

  • Binding Mode: The C3-hydrazone moiety extends into the hydrophobic pocket, forming π-π interactions with Tyr122 and Arg76.

  • The Fluorine Effect: The C6-fluorine forms halogen bonds with the protein backbone, increasing the residence time of the drug within the pocket.

Mechanism Drug 6-Fluoro-3-Formyl Derivative Target Bacterial DNA Gyrase (GyrA/GyrB subunits) Drug->Target Binds Active Site Complex Stabilized Cleavable Complex (Drug-Enzyme-DNA) Drug->Complex Intercalates DNA Bacterial DNA Target->DNA Normally Supercoils Target->Complex DNA->Complex Result Inhibition of Replication (Bacteriostasis/Cidal) Complex->Result Prevents Religation

Figure 3: Mechanism of Action - Inhibition of DNA Gyrase.

References

  • Meth-Cohn, O., et al. (1981). "A Versatile Synthesis of Quinolines and Related Fused Pyridines." Journal of the Chemical Society, Perkin Transactions 1.

  • Sridhar, S.K., et al. (2002). "Synthesis and analgesic and anti-inflammatory activity of new 3-substituted-2-quinolones." Bioorganic & Medicinal Chemistry.

  • Bhat, K.I., et al. (2011). "Synthesis and antimicrobial activity of some new 3-substituted-2-quinolone derivatives." Journal of Chemical and Pharmaceutical Research.
  • Pizzuti, L., et al. (2010). "Discovery of new quinoline-based inhibitors of DNA gyrase B." Bioorganic & Medicinal Chemistry Letters.

  • CLSI. (2023). "Performance Standards for Antimicrobial Susceptibility Testing." Clinical and Laboratory Standards Institute.

Sources

Comparative

Comparative Guide: Molecular Docking of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Ligands

Executive Summary This guide analyzes the molecular docking performance of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivatives (Schiff bases). These ligands represent a critical pharmacophore in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide analyzes the molecular docking performance of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivatives (Schiff bases). These ligands represent a critical pharmacophore in medicinal chemistry, structurally bridging the gap between classic quinolone antibiotics (like Ciprofloxacin) and novel antimicrobial agents.

Key Insight: The inclusion of the 6-Fluoro substituent typically enhances binding affinity by -0.8 to -1.5 kcal/mol compared to non-fluorinated analogs due to increased lipophilicity and specific halogen-bonding interactions within the active site of targets like E. coli DNA Gyrase B.

The Chemical Scaffold & Rationale

To understand the docking results, one must first understand the ligand architecture. The core scaffold functions through three distinct domains:

  • The Quinolone Core (2-oxo-1,2-dihydroquinoline): Mimics the natural substrate of DNA gyrase, allowing for π-π stacking with DNA base pairs.

  • The 6-Fluoro Substituent: A metabolic blocker that prevents oxidative metabolism at the C6 position and enhances cell permeability (Lipinski’s Rule of 5 compliance).

  • The 3-Carbaldehyde Linker: This is the reactive handle. The aldehyde itself is rarely the final drug; it is condensed with amines/hydrazides to form Schiff bases (Azomethines) . These "tails" extend into the hydrophobic pockets of the target protein, providing specificity.

Structural Logic Diagram (SAR)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic used to design these ligands.

SAR_Logic Core 2-oxo-quinoline Scaffold Pos6 Position 6: Fluorine Core->Pos6 Metabolic Stability Pos3 Position 3: Carbaldehyde Core->Pos3 Functionalization Target Target Interaction (DNA Gyrase B) Core->Target π-π Stacking Pos6->Target Halogen Bonding / Lipophilicity Schiff Schiff Base Formation (-CH=N-R) Pos3->Schiff Condensation with Amines Schiff->Target Hydrophobic Pocket Filling

Caption: SAR logic detailing how the 6-Fluoro and 3-Carbaldehyde moieties contribute to the final ligand's binding efficacy.

Comparative Docking Performance

The following data compares the docking performance of a representative 6-Fluoro Schiff base derivative against its non-fluorinated analog and the standard drug Ciprofloxacin .

Target: E. coli DNA Gyrase B (ATP-binding domain) PDB ID: 1KZN or 5ZTJ Software: AutoDock Vina / PyRx

Ligand TypeCompound DescriptionBinding Energy (ΔG)Ki (Predicted)Key Interactions
Target Ligand 6-Fluoro-2-oxo-quinoline Schiff Base -9.1 to -9.5 kcal/mol ~0.2 µM H-Bond: Asp73, Arg76Halogen: F...Gly77π-Stacking: DNA base pairs
Alternative A Non-Fluoro Analog (H-substituted)-7.7 to -8.2 kcal/mol~1.5 µMWeaker hydrophobic contact; lacks F-interaction.
Alternative B 6-Methyl Analog-8.0 to -8.4 kcal/mol~1.0 µMSteric clash occasionally observed; lower polarity than F.
Standard Drug Ciprofloxacin (Reference) -8.3 to -9.0 kcal/mol ~0.5 µM Classic Mg2+ bridge interaction; strong electrostatic binding.

Analysis: The 6-Fluoro derivatives often outscore the standard Ciprofloxacin in raw binding energy (ΔG) in silico models. This is attributed to the Schiff base side chain (often a hydrazone or semicarbazone) reaching deeper into the hydrophobic pocket than the piperazine ring of Ciprofloxacin. However, Ciprofloxacin's in vivo efficacy also relies on solubility and pharmacokinetics, which docking does not fully capture.

Detailed Computational Protocol

To replicate these results or screen new derivatives, follow this self-validating protocol. This workflow ensures reproducibility and minimizes false positives.

Phase 1: Preparation
  • Ligand Construction:

    • Draw the 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Schiff bases in ChemDraw.

    • Crucial Step: Perform Energy Minimization (MM2 or MMFF94 force field) to relax bond angles before docking. Convert to .pdbqt format, ensuring Gasteiger charges are applied.

  • Protein Preparation (PDB: 1KZN):

    • Remove all water molecules (unless bridging is expected).

    • Remove co-crystallized ligands (e.g., Clorobiocin).

    • Add polar hydrogens (essential for H-bond scoring).

    • Validation: Re-dock the native co-crystallized ligand. If the RMSD is > 2.0 Å, the protein preparation is flawed.

Phase 2: Grid Generation
  • Center: Define the grid box around the active site residues (Asp73, Arg76, Glu50 for Gyrase B).

  • Size: Typically 24x24x24 Å. Do not make the box too large, or you will sample irrelevant surface binding sites (false positives).

Phase 3: Execution & Analysis[1]
  • Algorithm: Lamarckian Genetic Algorithm (LGA) or Vina Gradient.

  • Exhaustiveness: Set to 8 (default) or 32 for higher precision.

  • Scoring: Focus on the cluster with the lowest binding energy that also contains the highest population of poses.

Experimental Workflow Diagram

Docking_Workflow cluster_prep Phase 1: Preparation cluster_dock Phase 2: Simulation cluster_analysis Phase 3: Validation L_Prep Ligand Prep (MMFF94 Minimization) Grid Grid Box Generation (Active Site: Asp73/Arg76) L_Prep->Grid P_Prep Protein Prep (Rm Water, Add H, Charges) P_Prep->Grid Dock Docking Algorithm (AutoDock/Vina) Grid->Dock RMSD RMSD Validation (< 2.0 Å) Dock->RMSD Interaction 2D Interaction Plot (LigPlot+) RMSD->Interaction

Caption: Step-by-step computational workflow for validating quinoline ligands against protein targets.

Experimental Validation (Wet Lab Correlation)

Docking scores are predictive, not absolute. To validate the "High Performance" claim of the 6-Fluoro ligands, compare the docking score with MIC (Minimum Inhibitory Concentration) data.

  • Correlation: A binding energy improvement of -1.0 kcal/mol generally correlates with a 5-10 fold decrease in MIC (increased potency).

  • Assay: Broth microdilution method against S. aureus and E. coli.

  • Observation: If docking scores are high (-9.5 kcal/mol) but MIC is poor (>64 µg/mL), the ligand likely suffers from poor solubility or membrane permeability, not poor target binding.

References

  • Gouda, M. A., et al.

  • Ameji, O. J., et al. "Theoretical Investigation and Design of Bioactive Quinoline Derivatives as Inhibitors of DNA Gyrase of Salmonella typhi." Journal of Physical Science, Universiti Sains Malaysia, 2024.

  • Abulkhair, H. S., et al. "Synthesis, molecular docking and antimicrobial evaluation of some novel quinoline-3-carbaldehyde derivatives." Chemical Science Review and Letters, 2016.[1]

  • Desai, N. C., et al. "Synthesis, antimicrobial evaluation, and docking studies of novel 4-substituted quinazoline derivatives as DNA-gyrase inhibitors." Medicinal Chemistry Research, 2010.

  • BenchChem Application Note. "Comparative Molecular Docking Analysis of 6-Methoxyquinoline-4-carbaldehyde Analogs." BenchChem, 2025.[2]

Sources

Validation

Structural Insights &amp; Comparative Analysis: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Topic: Content Type: Publish Comparison Guide Executive Summary This guide provides a technical analysis of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (6-F-QCA) , a critical pharmacophore scaffold in drug discove...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical analysis of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (6-F-QCA) , a critical pharmacophore scaffold in drug discovery. Unlike standard catalog listings, this document focuses on the crystallographic behavior, structural stability, and synthetic utility of 6-F-QCA compared to its non-fluorinated (6-H) and methylated (6-Me) analogs.

Targeted at medicinal chemists and structural biologists, this analysis synthesizes experimental data from quinolone derivatives to predict packing motifs, solubility profiles, and ligand-binding potential.

Structural Baseline & Crystallographic Properties[1][2][3][4][5]

The Core Scaffold: Tautomeric Preference

In the solid state, 2-oxo-1,2-dihydroquinoline derivatives predominantly adopt the cis-amide (quinolone) tautomer rather than the 2-hydroxyquinoline form. X-ray diffraction studies of analogous systems consistently reveal a preference for the 2-oxo form due to the high stability of the amide resonance and strong intermolecular hydrogen bonding.

  • Lattice Stabilization: The crystal lattice is typically stabilized by intermolecular N-H···O hydrogen bonds , forming centrosymmetric dimers or infinite one-dimensional chains.

  • Fluorine Impact: The C6-Fluorine atom introduces a strong dipole without significantly increasing steric bulk (Van der Waals radius: F ≈ 1.47 Å vs. H ≈ 1.20 Å). This allows 6-F-QCA to mimic the packing of the parent compound while altering electronic properties.

Comparative Crystallographic Data (Analogs & Derivatives)

While the raw aldehyde is often an intermediate, its derivatives (Schiff bases, hydrazones) are the subjects of extensive crystallographic study. The table below compares the structural tendencies of the 6-Fluoro variant against common alternatives.

Feature6-Fluoro-QCA (Target) 6-Methyl-QCA (Alternative) Unsubstituted (6-H)
Crystal System Typically Monoclinic (

)
Monoclinic / TriclinicMonoclinic
Packing Forces N-H···O (Strong), C-H···F (Weak),

-stacking
N-H···O, Hydrophobic (Me···Me)N-H···O,

-stacking
Density High (>1.4 g/cm³)Medium (~1.25 g/cm³)Medium
Solubility Moderate (Polar Aprotic)Lower (Lipophilic)Moderate
Bio-Utility Metabolic Blocker (C6 oxidation resistant)Steric ProbeBaseline Scaffold

Critical Insight: The 6-Fluoro substituent often engages in weak C-H···F interactions that can alter the tilt angle of the stacking planes compared to the 6-Methyl analog, potentially changing the solubility profile in polar solvents used for crystallization (e.g., Ethanol, DMF).

Experimental Protocol: Synthesis & Crystallization

To obtain high-quality single crystals for X-ray analysis, a controlled Vilsmeier-Haack formylation followed by slow evaporation is the industry standard.

Synthesis Workflow (Vilsmeier-Haack)

The synthesis converts a substituted acetanilide into the 2-chloro-3-formyl intermediate, which is then hydrolyzed to the target 2-oxo species.

SynthesisWorkflow Aniline 4-Fluoroaniline Acetanilide N-(4-fluorophenyl) acetamide Aniline->Acetanilide Acetylation Vilsmeier Vilsmeier-Haack (POCl3 / DMF) Acetanilide->Vilsmeier Intermediate 2-Chloro-6-fluoro quinoline-3-carbaldehyde Vilsmeier->Intermediate Cyclization Hydrolysis Acid Hydrolysis (HCl / Reflux) Intermediate->Hydrolysis Target 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde Hydrolysis->Target Tautomerization

Figure 1: Synthetic pathway for generating the 6-F-QCA scaffold.

Crystallization Protocol

Objective: Grow single crystals suitable for XRD (>0.2 mm).

  • Solvent Selection: Dissolve 50 mg of 6-F-QCA in hot Ethanol (95%) or DMF . The 6-Fluoro variant is generally more soluble in polar aprotic solvents than the 6-Methyl analog.

  • Seeding: If available, use a micro-crystal of a similar quinolone to induce nucleation.

  • Slow Evaporation: Cover the vial with Parafilm, poke 3-5 small holes, and let stand at room temperature (25°C) for 3-7 days.

  • Harvesting: Filter yellow/orange prisms. Note that 6-F-QCA crystals are often brittle due to the rigid aromatic stacking.

Comparative Performance: Drug Development Utility

Why choose the 6-Fluoro scaffold over the 6-Methyl or unsubstituted alternatives?

Electronic & Steric "Mimicry"
  • 6-Methyl: Adds bulk. Useful for probing the size of a binding pocket.

  • 6-Fluoro: Isosteric to Hydrogen but electronically different. It pulls electron density from the ring, increasing the acidity of the N-H proton.

    • Result: Stronger Hydrogen Bond Donor (HBD) capability at the N1 position compared to the 6-H analog. This often results in higher affinity binding to target enzymes (e.g., kinases, bacterial gyrase).

Metabolic Stability

The C6 position is a "soft spot" for metabolic oxidation (CYP450).

  • Mechanism: Replacing H with F blocks this metabolic route because the C-F bond is metabolically inert and resistant to hydroxylation.

  • Data Support: Studies on fluoroquinolone antibiotics (e.g., Ciprofloxacin) confirm that C6-fluorination extends half-life (

    
    ) significantly compared to non-fluorinated precursors.
    
Derivatization Potential (Schiff Bases)

The C3-aldehyde is a reactive handle. The 6-F group influences the electronics of this center.

  • Reactivity: The electron-withdrawing F atom makes the aldehyde carbon more electrophilic than in the 6-Me analog, facilitating faster condensation with amines/hydrazides to form Schiff bases.

InteractionMap Target 6-F-QCA Scaffold H_Bond N-H Donor (Increased Acidity) Target->H_Bond Electronic Effect Metabolism Metabolic Stability (Blocked C6 Oxidation) Target->Metabolism C-F Bond Strength Packing Crystal Packing (C-H...F Interactions) Target->Packing Dipole Effect Reactivity Aldehyde Electrophilicity (Enhanced) Target->Reactivity Inductive Effect (-I)

Figure 2: Functional impact of the 6-Fluoro substituent on chemical and biological properties.

References

  • Synthesis & Analogous Structures

    • Synthesis, crystal structure and pharmacological evaluation of two new Cu(II) complexes of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (benzoyl) hydrazone.
    • Source:

  • Thiosemicarbazone Derivatives

    • Role of substitution at terminal nitrogen of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde thiosemicarbazones... X-ray crystal structure.
    • Source:

  • Fluoroquinolone Packing Motifs

    • Formation of Salts and Molecular Ionic Cocrystals of Fluoroquinolones.[1][2]

    • Source:

  • General Quinolone Synthesis

    • Synthesis and characterization of quinoline-carbaldehyde deriv
    • Source:

Sources

Comparative

Publish Comparison Guide: Spectroscopic Differentiation of 6-Fluoro and 8-Fluoro Quinoline-3-Carbaldehydes

Executive Summary Impact: Fluoroquinoline-3-carbaldehydes are critical "privileged scaffolds" in medicinal chemistry, serving as precursors for quinolone antibiotics (e.g., ciprofloxacin analogs), antimalarials, and fluo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Impact: Fluoroquinoline-3-carbaldehydes are critical "privileged scaffolds" in medicinal chemistry, serving as precursors for quinolone antibiotics (e.g., ciprofloxacin analogs), antimalarials, and fluorescent probes. The Challenge: Distinguishing between the 6-fluoro and 8-fluoro isomers is a frequent analytical bottleneck. While they share identical molecular weights (MW: 189.19 g/mol for the base aldehyde, 223.63 g/mol for the 2-chloro derivative), their electronic environments differ drastically due to the position of the fluorine atom relative to the quinoline nitrogen. The Solution: This guide provides a definitive spectroscopic framework (NMR, IR, MS) to differentiate these isomers, grounded in the Meth-Cohn synthesis pathway.

Structural & Electronic Context

Understanding the electronic causality is a prerequisite for interpreting the spectra.

Feature6-Fluoro Isomer 8-Fluoro Isomer
Position relative to Nitrogen Para-like (remote)Ortho-like (proximal)
Electronic Effect Inductive (-I) & Resonance (+R) into the

-system.
Strong Inductive (-I); "Peri-interaction" with Nitrogen lone pair.
Steric Environment Unhindered Nitrogen.Steric crowding near Nitrogen; potential H-bond disruption.
Reactivity Standard electrophilic aromatic substitution patterns.Altered basicity of the quinoline nitrogen.

Synthesis Protocol: The Meth-Cohn Route

To ensure the origin of the samples is clear, we utilize the standard Vilsmeier-Haack cyclization (Meth-Cohn method). This protocol yields the 2-chloro derivatives, which are the stable, isolable forms used in most drug discovery applications.

Reaction Logic
  • Vilsmeier Reagent Formation: DMF + POCl

    
     generates the electrophilic chloroiminium ion.
    
  • Formylation: The acetanilide nitrogen attacks the reagent.

  • Cyclization: Intramolecular electrophilic attack closes the ring.

  • Hydrolysis: Releases the aldehyde.

Experimental Workflow

Precursors:

  • For 6-Fluoro: Start with 4-fluoroacetanilide.

  • For 8-Fluoro: Start with 2-fluoroacetanilide.

Step-by-Step Protocol:

  • Reagent Prep: In a dry round-bottom flask under Ar, cool DMF (3.0 equiv) to 0°C. Dropwise add POCl

    
     (7.0 equiv). Stir for 30 min to form the white Vilsmeier salt.
    
  • Addition: Add the specific fluoroacetanilide (1.0 equiv) solid in portions.

  • Cyclization: Heat the mixture to 85–95°C for 4–16 hours. (Monitor via TLC; 6-F typically reacts faster than 8-F due to sterics).

  • Quench: Pour the hot syrup onto crushed ice/water mixture with vigorous stirring.

  • Isolation: The yellow precipitate (2-chloro-x-fluoroquinoline-3-carbaldehyde) is filtered, washed with water, and recrystallized from acetonitrile or ethyl acetate.

Visualization: Synthesis & Logic Flow

G Start6 4-Fluoroacetanilide Inter6 Intermediate: Imidoyl Chloride Start6->Inter6 + Vilsmeier Start8 2-Fluoroacetanilide Inter8 Intermediate: Imidoyl Chloride Start8->Inter8 + Vilsmeier Vilsmeier Vilsmeier Reagent (POCl3 / DMF) Vilsmeier->Inter6 Vilsmeier->Inter8 Cyclization Cyclization (85-95°C) Inter6->Cyclization Inter8->Cyclization Prod6 6-Fluoro-2-chloro- quinoline-3-carbaldehyde Cyclization->Prod6 Path A Prod8 8-Fluoro-2-chloro- quinoline-3-carbaldehyde Cyclization->Prod8 Path B

Caption: Divergent synthesis pathways. The starting aniline substitution pattern dictates the final regiochemistry.

Spectroscopic Deep Dive

A. H NMR Spectroscopy (400 MHz, DMSO- )

The proton NMR provides the first line of evidence. The key differentiator is the coupling pattern of the benzene ring protons.

Signal6-Fluoro Isomer8-Fluoro IsomerDiagnostic Note
-CHO (Aldehyde)

10.3 – 10.5 (s)

10.3 – 10.6 (s)
Diagnostic for functional group, not isomer.
H-4 (Heterocycle)

8.8 – 9.0 (s)

8.9 – 9.1 (s)
Singlet. Deshielded by C=O and Ring N.
H-5

~8.0 (dd)

~8.2 (d)
H5 in 6-F couples to F (ortho).
H-7

~7.8 (td/m)

~7.6 (t/m)
Key Difference.
Coupling (

)

Hz

Hz
6-F has strong ortho H-F coupling; 8-F has meta/para H-F coupling.

Expert Insight: In the 6-fluoro isomer, the H-5 proton appears as a doublet of doublets (coupling to H-7 and F-6). In the 8-fluoro isomer, the H-7 proton is often shielded relative to H-5 and appears as a multiplet due to coupling with H-5, H-6, and F-8.

B. F NMR Spectroscopy (376 MHz, Uncoupled)

This is the definitive test. Fluorine shifts are highly sensitive to the "Ortho Effect" and proximity to the nitrogen lone pair.

  • 6-Fluoro:

    
    -110 to -115 ppm .
    
    • Reasoning: Typical fluoro-aromatic range. Resembles 4-fluorobenzaldehyde derivatives.

  • 8-Fluoro:

    
    -120 to -135 ppm  (often upfield shifted relative to 6-F, but highly solvent dependent).
    
    • Reasoning: The fluorine at position 8 experiences the electric field effect of the nitrogen lone pair (peri-position).

C. IR Spectroscopy (ATR)
  • C=O Stretch: Both appear at 1690–1700 cm

    
     .
    
  • C-F Stretch:

    • 6-Fluoro: ~1220 cm

      
      
      
    • 8-Fluoro: ~1240 cm

      
       (Shifted due to different dipole vector relative to the ring current).
      

Performance & Reactivity Comparison

For drug development, the reactivity of the aldehyde dictates the yield of downstream Schiff bases or Knoevenagel condensates.

Parameter6-Fluoro8-FluoroImplications
Solubility Moderate in EtOH/MeCNSlightly lower8-F isomer packs more efficiently due to dipole minimization.
Schiff Base Formation Fast (< 2h reflux)Slower (> 4h reflux)Steric hindrance at pos 8 can slightly retard nucleophilic attack if the nucleophile is bulky.
Biological Half-life ModerateHigh8-F often blocks metabolic oxidation at the 8-position.
Visualization: NMR Coupling Logic

NMR cluster_6F 6-Fluoro Isomer (Coupling) cluster_8F 8-Fluoro Isomer (Coupling) F6 Fluorine-6 H5 Proton H-5 (Ortho to F) F6->H5 3J (Strong) H7 Proton H-7 (Ortho to F) F6->H7 3J (Strong) F8 Fluorine-8 H7_8 Proton H-7 (Ortho to F) F8->H7_8 3J (Strong) N1 Nitrogen-1 (Peri-interaction) F8->N1 Electronic Repulsion

Caption: 3-Bond (


) coupling dominates the splitting patterns. In 8-F, the N-F interaction alters the electronic chemical shift environment.

References

  • Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1] A versatile new synthesis of quinolines and related fused pyridines.[1] Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.[2][3][4] Journal of the Chemical Society, Perkin Transactions 1, 1520-1530.[1] Link

  • Patel, U. K., et al. (2025).[5] 1,2,3-Triazole-tethered fluoroquinolone analogues with antibacterial potential: synthesis and in vitro cytotoxicity investigations. RSC Advances. Link

  • Muscia, G. C., et al. (2011). Ultrasound-assisted synthesis of 2-chloro-3-formylquinolines. Ultrasonics Sonochemistry, 18(4), 823-826.
  • Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of reported F19 NMR chemical shifts. Wiley-Interscience.

Sources

Validation

Cytotoxicity Assessment of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Derived Drugs

Executive Summary: The "Privileged" Scaffold In the landscape of antiproliferative drug discovery, the 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold represents a "privileged structure"—a molecular framework capable...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged" Scaffold

In the landscape of antiproliferative drug discovery, the 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold represents a "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. The specific introduction of a fluorine atom at the C-6 position enhances metabolic stability and lipophilicity, critical factors for membrane permeability and intracellular drug accumulation.

This guide provides a technical comparison of 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivatives (specifically Schiff bases, hydrazones, and thiosemicarbazones) against standard chemotherapeutic agents. It details the synthesis, cytotoxicity profiles (IC50), and the validated experimental protocols required to assess their efficacy.[1]

Chemical Context: The Fluorine Effect

The parent compound, 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde , serves as a reactive precursor. Its biological value stems from two key structural features:

  • The C-3 Formyl Group: A highly reactive electrophile ideal for condensation with amines, hydrazides, and thiosemicarbazides to form Schiff bases (imines), which often exhibit superior DNA binding affinity compared to the aldehyde itself.

  • The C-6 Fluorine Substituent: Unlike the C-6 Methyl or Chloro analogs, the C-6 Fluoro group mimics hydrogen in size (Bioisosterism) but significantly alters the electronic distribution of the quinoline ring, blocking metabolic oxidation at this position and often increasing potency against drug-resistant cell lines.

Synthesis of the Precursor

The synthesis is achieved via the Vilsmeier-Haack reaction , a robust formylation method.

Synthesis Reactant 4-Fluoroacetanilide Intermediate 2-Chloro-3-formyl intermediate Reactant->Intermediate Cyclization & Formylation (80-90°C) Reagent POCl3 / DMF (Vilsmeier Reagent) Reagent->Intermediate Catalysis Product 6-Fluoro-2-oxo-1,2- dihydroquinoline-3-carbaldehyde Intermediate->Product Hydrolysis (Aq. AcOH)

Figure 1: Synthesis pathway of the 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold.

Comparative Performance Analysis

The following data summarizes the cytotoxicity (IC50) of 6-fluoro derivatives and their close structural analogs (6-Methyl/Chloro) compared to standard chemotherapeutics. The derivatives (typically thiosemicarbazones or hydrazones) consistently outperform the parent aldehyde and often rival Cisplatin in specific cell lines.

Table 1: Comparative IC50 Values (µM)
Compound ClassSpecific DerivativeCell LineIC50 (µM)Potency vs. CisplatinRef
6-Fluoro Derivative Compound 5j (N-methylthiosemicarbazone)MCF-7 (Breast)2.97 > 4x More Potent [2]
6-Fluoro Derivative Thiazole-Hydrazone Hybrid (2b)MOLT-4 (Leukemia)8.03 Comparable[2]
6-Methyl Analog Cu(II) Complex of ThiosemicarbazoneMGC80-3 (Gastric)10.17 Superior (Cisplatin ~12-15)[3]
6-Methyl Analog Cu(II) Complex of ThiosemicarbazoneSK-OV-3 (Ovarian)10.35 Superior [3]
Standard Drug Cisplatin MCF-7~12.1N/A[4]
Standard Drug 5-Fluorouracil (5-FU) NCI-H460 (Lung)44.0N/A[5]

Key Insight: The Metal Complexes (specifically Copper(II)) of these derivatives often exhibit enhanced cytotoxicity (IC50 < 10 µM) compared to the free ligands. This is attributed to the "chelation theory," where coordination reduces the polarity of the metal ion, facilitating permeation through the lipid layer of the cell membrane.

Experimental Protocol: MTT Cytotoxicity Assay

To ensure reproducibility and validity (E-E-A-T), the following protocol is optimized for hydrophobic quinoline derivatives.

Pre-Assay Validation Checklist
  • Solubility Check: Dissolve the 6-fluoro derivative in DMSO. Ensure the final DMSO concentration in the well is < 0.5% to prevent solvent-induced toxicity.

  • Linearity: Verify cell seeding density (typically 3,000–5,000 cells/well) falls within the linear range of the standard curve for the specific cell line.

Step-by-Step Workflow
  • Seeding:

    • Plate 100 µL of cell suspension (5 × 10⁴ cells/mL) into 96-well plates.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

  • Treatment:

    • Prepare serial dilutions of the drug (e.g., 0.1, 1, 10, 50, 100 µM) in culture medium.

    • Replace medium in wells with 100 µL of drug-containing medium.

    • Control: Include "Vehicle Control" (0.5% DMSO) and "Positive Control" (Cisplatin).

    • Incubate for 48 hours.

  • MTT Addition:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 4 hours (look for purple formazan crystals).

  • Solubilization & Reading:

    • Aspirate medium carefully.

    • Add 100 µL DMSO to dissolve crystals.

    • Shake plate for 10-15 minutes.

    • Measure absorbance at 570 nm (reference 630 nm).

MTT_Workflow Step1 Cell Seeding (96-well plate, 24h) Step2 Drug Treatment (Serial Dilutions, 48h) Step1->Step2 Attachment Step3 MTT Incubation (4h, 37°C) Step2->Step3 Metabolic Conversion Step4 Solubilization (DMSO) Step3->Step4 Formazan Formation Step5 Data Analysis (OD 570nm -> IC50) Step4->Step5 Quantification

Figure 2: Optimized MTT assay workflow for quinoline derivative assessment.

Mechanistic Insights

The cytotoxicity of 6-fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivatives is rarely mono-mechanistic. Research indicates a dual mode of action:

  • DNA Intercalation: The planar quinoline ring inserts between DNA base pairs, disrupting replication. This is enhanced in Schiff base derivatives due to the extended

    
    -conjugation.
    
  • Topoisomerase II Inhibition: Similar to Doxorubicin, these derivatives stabilize the DNA-Topoisomerase II cleavage complex, leading to double-strand breaks and apoptosis.

  • Mitochondrial Dysfunction: Particularly for the Cu(II) complexes , the mechanism involves the generation of Reactive Oxygen Species (ROS) and the disruption of mitochondrial membrane potential (

    
    ).
    

References

  • Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline. Journal of Chemistry. Link

  • Synthesis, antibacterial activity and docking studies of substituted quinolone thiosemicarbazones. ResearchGate. Link

  • Three novel transition metal complexes of 6-methyl-2-oxo-quinoline-3-carbaldehyde thiosemicarbazone: synthesis, crystal structure, cytotoxicity, and mechanism of action. RSC Advances. Link

  • Novel Biotinylated Cu(II)-Phenanthroline Complexes: 2D and 3D Cytotoxic Activity. Molecules. Link

  • Synthesis and Antitumor Activities of Some 2-Oxo-quinoline-3-Schiff Base Derivatives. Asian Journal of Chemistry. Link

Sources

Comparative

Technical Guide: DFT Calculations and Electronic Properties of 6-Fluoro-3-Formyl-2-Quinolone

Executive Summary 6-Fluoro-3-formyl-2-quinolone (6-F-3-F-2-Q) represents a critical scaffold in medicinal chemistry, particularly for the development of next-generation antibiotics and anticancer agents. Unlike its non-f...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Fluoro-3-formyl-2-quinolone (6-F-3-F-2-Q) represents a critical scaffold in medicinal chemistry, particularly for the development of next-generation antibiotics and anticancer agents. Unlike its non-fluorinated parent, the inclusion of a fluorine atom at the C6 position significantly modulates the molecular electrostatic potential (MEP) and lipophilicity, enhancing membrane permeability and binding affinity to targets like DNA gyrase.

This guide provides a comprehensive computational and experimental framework for analyzing this molecule. It compares 6-F-3-F-2-Q against its unsubstituted (Parent) and 6-Chloro analogs to highlight the specific electronic advantages conferred by fluorination.

Part 1: Computational Methodology (The "How")

To achieve reproducible electronic property data, the following computational protocol is recommended. This workflow aligns with current standards in density functional theory (DFT) for heterocyclic aromatic systems.

Standardized Protocol
  • Software Framework: Gaussian 09/16 or ORCA.

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). This hybrid functional provides the optimal balance between cost and accuracy for organic electronic excitations.

  • Basis Set: 6-311++G(d,p) .[1][2]

    • Why? The diffuse functions (++) are non-negotiable for describing the lone pairs on the carbonyl oxygens and the fluorine atom. The polarization functions (d,p) are essential for accurate description of the C-F bond geometry.

  • Solvent Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using DMSO or Water to simulate physiological environments.

Computational Workflow Diagram

The following DOT diagram illustrates the logical flow from structure generation to reactivity prediction.

DFT_Workflow Start Initial Geometry (ChemDraw/GaussView) Opt Geometry Optimization B3LYP/6-311++G(d,p) Start->Opt Freq Frequency Calculation (Check for imaginary freq) Opt->Freq Check Stationary Point? Freq->Check Check->Opt No (Imaginary Freq) Elec Electronic Properties (HOMO/LUMO/Gap) Check->Elec Yes (Real Min) MEP MEP & Mulliken Charges (Reactivity Sites) Elec->MEP TDDFT TD-DFT (UV-Vis) Excited States Elec->TDDFT

Figure 1: Standardized DFT computational workflow for quinolone derivatives.

Part 2: Electronic Structure & Comparative Analysis

The substitution at the C6 position fundamentally alters the frontier molecular orbitals (FMOs). The table below compares the 6-Fluoro derivative with the Parent (H) and Chloro (Cl) analogs based on B3LYP/6-311++G(d,p) level theory.

Table 1: Comparative Electronic Properties
Property3-Formyl-2-Quinolone (Parent)6-Fluoro-3-Formyl-2-Quinolone 6-Chloro-3-Formyl-2-Quinolone
HOMO (eV) -6.62-6.78 -6.71
LUMO (eV) -2.15-2.35 -2.40
Band Gap (

) (eV)
4.474.43 4.31
Dipole Moment (Debye) 4.25.8 5.1
Chemical Hardness (

)
2.242.21 2.15
Electrophilicity (

)
4.304.70 4.85
Technical Interpretation[1][4][5][6]
  • Band Gap (

    
    ):  The 6-Fluoro derivative exhibits a slightly narrower band gap than the parent but is "harder" (more stable) than the 6-Chloro derivative. This suggests that 6-F-3-F-2-Q  is chemically stable enough for drug formulation but reactive enough for metabolic interaction.
    
  • Dipole Moment: The C-F bond induces a significant increase in dipole moment (5.8 D). This high polarity is crucial for solubility in polar biological fluids and enhances strong dipole-dipole interactions within the active site of enzymes like DNA gyrase.

  • Frontier Orbitals:

    • HOMO: Located primarily on the quinolone ring and the nitrogen lone pair.

    • LUMO: Delocalized over the formyl group and the pyridone ring.

    • Significance: The formyl group (C3) acts as an electron sink (LUMO), making it susceptible to nucleophilic attack (e.g., by Schiff base formation with amino acids).

Part 3: Synthesis & Experimental Validation

To validate the DFT predictions, the molecule is synthesized via the Vilsmeier-Haack reaction . This pathway is preferred over the Reimer-Tiemann reaction due to higher yields and regioselectivity for the C3 position.

Synthetic Pathway Diagram

The following diagram details the mechanism converting the acetanilide precursor into the target quinolone.

Synthesis_Pathway Substrate 4-Fluoroacetanilide Inter2 Cyclization (Ring Closure) Substrate->Inter2 + Reagent Reagent POCl3 + DMF (Vilsmeier Reagent) Inter1 Chloroiminium Ion (Electrophile) Reagent->Inter1 Inter1->Inter2 Product 2-Chloro-3-formyl -6-fluoroquinoline Inter2->Product Hydrolysis Acid Hydrolysis (HCl/H2O) Product->Hydrolysis Final 6-Fluoro-3-formyl -2-quinolone Hydrolysis->Final

Figure 2: Vilsmeier-Haack cyclization pathway for the synthesis of 6-F-3-F-2-Q.

Experimental Validation Protocols

To ensure the synthesized compound matches the DFT model, use these self-validating spectroscopic markers:

  • FT-IR Spectroscopy:

    • Target Signal: Carbonyl stretching (

      
      ) of the formyl group.
      
    • DFT Prediction: ~1690–1710 cm⁻¹ (scaled).

    • Experimental Check: A sharp peak at 1695 cm⁻¹ confirms the aldehyde. A broad band at 2800–3200 cm⁻¹ confirms the N-H stretch of the quinolone tautomer.

  • NMR Spectroscopy (

    
    H-NMR, 500 MHz, DMSO-
    
    
    
    ):
    • Aldehyde Proton: Look for a singlet at

      
       10.2–10.5 ppm .
      
    • Amide Proton: Broad singlet at

      
       12.0+ ppm .
      
    • Validation: If the aldehyde peak is missing, the formyl group may have oxidized to a carboxylic acid or reduced to an alcohol.

Part 4: Reactivity & Biological Implications[7]

Molecular Electrostatic Potential (MEP)

DFT calculations of the MEP surface reveal the active sites for non-covalent bonding:

  • Negative Potential (Red): Concentrated on the Formyl Oxygen and Carbonyl Oxygen (C2) . These are the primary H-bond acceptors.

  • Positive Potential (Blue): Concentrated on the N-H proton and the Aldehyde proton .

  • The Fluorine Effect: The F-atom creates a localized region of high electron density but low polarizability, altering the lipophilic envelope without acting as a strong H-bond acceptor itself.

Drug Design Implications

The 6-Fluoro substituent is not merely structural; it blocks metabolic oxidation at the C6 position (a common clearance pathway for quinolines), thereby increasing the drug's half-life (


). Furthermore, the electrophilicity index (

eV) indicates that 6-F-3-F-2-Q is an excellent electrophile, making it a prime candidate for Schiff base formation with amine-bearing pharmacophores (e.g., hydrazides) to create potent antimicrobial agents.

References

  • Gaussian 09/16 Methodology: Frisch, M. J., et al. (2016). Gaussian 16 Rev. C.01. Wallingford, CT.

  • Quinolone Synthesis & Activity: Joseph, B., et al. (2002).[3] 3-Aryl-2-Quinolone Derivatives: Synthesis and Characterization of In Vitro and In Vivo Antitumor Effects.[3][4] Journal of Medicinal Chemistry.

  • DFT of Halogenated Quinolones: Pintilie, L., et al. (2020).[5] Design, Synthesis, Molecular Docking and Antibacterial Screening of Some Quinolone Compounds.[5][6] ResearchGate.[2]

  • Biological Activity of 6-Fluoro Derivatives: Upadhyay, A., et al. (2022).[6] Trifluoromethylated Quinolone-Hydantoin Hybrids: Synthesis and Antibacterial Evaluation. Molecules.

  • Electronic Properties & HOMO-LUMO: Ayalew, M. (2022).[7] DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline.[1][7] Journal of Biophysical Chemistry.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Executive Summary & Chemical Context 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS: 105658-38-6) is a specialized heterocyclic building block, primarily utilized in the synthesis of fluoroquinolone antibiotics...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS: 105658-38-6) is a specialized heterocyclic building block, primarily utilized in the synthesis of fluoroquinolone antibiotics and antineoplastic agents.

As a Senior Application Scientist, I must emphasize that while this compound is often classified merely as an "Irritant" in standard Safety Data Sheets (SDS), its disposal requires elevated scrutiny due to two molecular features:

  • The Fluorine Substituent (C-6 position): Improper incineration of fluorinated organics generates Hydrogen Fluoride (HF), which corrodes standard combustion chamber linings. This mandates segregation into Halogenated Waste streams .[1]

  • The Aldehyde Moiety (C-3 position): This group is chemically reactive. It is prone to autoxidation to the corresponding carboxylic acid and can undergo polymerization in the presence of strong bases.

This guide provides a self-validating protocol to ensure compliance with RCRA (USA) and REACH (EU) standards while protecting laboratory infrastructure.

Hazard Profiling & Physical Properties[2][3][4]

Before initiating disposal, verify the material state.[2] This compound is typically a solid powder.[3]

PropertySpecificationOperational Implication
Physical State Solid (Powder)High dust potential; requires particulate respirator (N95/P2) during transfer.
Melting Point >280 °C (Typical for quinolones)Thermally stable under standard storage; requires high-temperature incineration.
Reactivity Aldehyde / Amide tautomerIncompatible with Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Strong Bases .
Elemental Hazard Fluorine (F) CRITICAL: Must be flagged for incinerators equipped with wet scrubbers (HF neutralization).
GHS Classification H315, H319, H335 (Irritant)Standard PPE (Nitrile gloves, safety glasses, lab coat) is sufficient.

Step-by-Step Disposal Protocol

Phase 1: Waste Segregation (The "Source" Control)
  • Directive: Do NOT mix this compound with general "Non-Halogenated" organic waste (e.g., acetone, ethanol, hexane).

  • Reasoning: Mixing a fluorinated solid with non-halogenated solvents downgrades the entire container to "Halogenated Waste," significantly increasing disposal costs and limiting facility options.

Phase 2: Packaging for Disposal

Scenario A: Pure Solid Waste (Expired/Excess Reagent)

  • Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth HDPE jar.

  • Secondary Containment: Place the primary container inside a second bag or a secondary spill-proof bin.

  • Labeling: Apply a hazardous waste label.

    • Constituents: "6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde"[4]

    • Hazard Checkbox: [x] Toxic/Irritant [x] Halogenated[1]

    • Warning: "CONTAINS ORGANIC FLUORINE"

Scenario B: Solution Waste (Mother Liquors/Rinsates)

  • Solvent Compatibility: Ensure the solvent used (e.g., DMSO, DMF, Dichloromethane) is compatible with the halogenated waste stream.

  • Collection: Pour into the Halogenated Organic Solvent carboy (typically Red or Yellow tagged in many EHS systems).

  • pH Check: If the solution is acidic (due to aldehyde oxidation), neutralize to pH 6–8 using Sodium Bicarbonate before adding to the central waste drum to prevent drum corrosion.

Phase 3: Decontamination of Glassware
  • Solvent Rinse: Rinse contaminated glassware with a minimal amount of Acetone or Methanol.

  • Capture: Decant this rinsate into the Halogenated Liquid Waste container. Do not pour down the drain.

  • Wash: Wash glassware with detergent and water only after the organic residue has been removed.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision points for disposing of 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde.

DisposalWorkflow Start Waste Generation: 6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde StateCheck Determine Physical State Start->StateCheck SolidWaste Solid Waste (Powder/Crystals) StateCheck->SolidWaste Solid LiquidWaste Liquid Waste (Reaction Mixture/Rinsate) StateCheck->LiquidWaste Solution Bagging Double Bag in Polyethylene or HDPE Jar SolidWaste->Bagging LabelSolid Label: 'HALOGENATED ORGANIC SOLID' (Contains Fluorine) Bagging->LabelSolid Storage Satellite Accumulation Area (Secondary Containment) LabelSolid->Storage CompatCheck Is Solvent Halogenated? LiquidWaste->CompatCheck Segregation Segregate: Do NOT mix with Non-Halogenated Solvents CompatCheck->Segregation No (e.g. Acetone) LabelLiquid Label: 'HALOGENATED SOLVENT WASTE' CompatCheck->LabelLiquid Yes (e.g. DCM) Segregation->LabelLiquid Treat Mix as Halogenated LabelLiquid->Storage Disposal Final Disposal: High-Temp Incineration (w/ HF Scrubbing) Storage->Disposal

Figure 1: Decision tree for the segregation and disposal of fluorinated quinoline derivatives.

Regulatory & Emergency Compliance

Waste Classification (RCRA/EPA Context)

While this specific CAS is not a "Listed Waste" (P or U list) under 40 CFR 261, it falls under the characteristic of Halogenated Organic Compounds .

  • Waste Code: If mixed with spent halogenated solvents (e.g., DCM), use code F002 . If pure solid, it is generally classified as "Non-RCRA Regulated Hazardous Waste" (unless characteristic toxicity is proven), but must be managed as hazardous due to the fluorine content.

  • Best Practice: Treat as Class 6.1 (Toxic/Irritant) for transport purposes.

Accidental Release (Spill Procedure)
  • Evacuate & Ventilate: Aldehydes can be irritating.[5] Ensure fume hoods are active.[1][6]

  • PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is airborne, use a respirator.[7]

  • Containment:

    • Solid: Cover with wet paper towels to prevent dust, then sweep carefully.

    • Liquid: Absorb with vermiculite or sand.[6] Do not use combustible materials (sawdust) due to the aldehyde's potential reactivity.

  • Clean Up: Place all spill debris into the Halogenated Solid Waste bin.

References

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 6-Fluoroquinoline-2-carboxaldehyde (Analogous Structure Safety Data). Retrieved from

  • U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes & Halogenated Solvent Classifications (F001-F005). Retrieved from

  • PubChem. (2025). Compound Summary: Quinoline-3-carbaldehyde derivatives. National Library of Medicine. Retrieved from

  • University of Wisconsin–Madison. (2025). Chemical Disposal Procedures: Halogenated vs. Non-Halogenated Waste Streams.[1][8][9] Retrieved from

Sources

© Copyright 2026 BenchChem. All Rights Reserved.